Methyl 2-(oxan-3-ylidene)acetate

Core Science & Biosynthesis

An In-depth Technical Guide to Methyl (tetrahydropyran-3-ylidene)acetate

Introduction

Methyl (tetrahydropyran-3-ylidene)acetate (CAS 1563928-01-7) is a specialized organic compound featuring a tetrahydropyran ring, a structural motif of significant interest in medicinal chemistry and drug discovery. The tetrahydropyran (THP) moiety is prevalent in a wide array of bioactive natural products and synthetic pharmaceuticals, where it often serves as a bioisostere for cyclohexane, enhancing pharmacokinetic properties such as solubility and metabolic stability.[1] The exocyclic α,β-unsaturated ester functionality of this molecule provides a versatile handle for further chemical transformations, making it a valuable building block for the synthesis of more complex molecular architectures.

This technical guide provides a comprehensive overview of the synthesis, characterization, and potential applications of Methyl (tetrahydropyran-3-ylidene)acetate, designed for researchers, scientists, and professionals in the field of drug development.

Synthesis of Methyl (tetrahydropyran-3-ylidene)acetate

The most logical and efficient synthetic route to Methyl (tetrahydropyran-3-ylidene)acetate is the Horner-Wadsworth-Emmons (HWE) reaction.[2][3][4][5] This olefination reaction involves the condensation of a stabilized phosphonate ylide with a ketone, in this case, tetrahydropyran-3-one. The HWE reaction is renowned for its high efficiency and stereoselectivity, typically favoring the formation of the (E)-alkene, which is thermodynamically more stable.[2][3]

Precursor Synthesis

1. Tetrahydropyran-3-one:

The synthesis of the ketone precursor, tetrahydropyran-3-one, can be achieved through various methods. A common approach involves the cyclization of a suitable precursor, such as 1,5-dichloro-pentan-3-one, which can be prepared from 3-chloropropionyl chloride and ethylene.[6] The subsequent intramolecular Williamson ether synthesis under basic conditions yields the desired cyclic ketone.

2. Methyl 2-(triethylphosphono)acetate:

The phosphonate reagent, Methyl 2-(triethylphosphono)acetate, is commercially available. Alternatively, it can be synthesized via the Michaelis-Arbuzov reaction, which involves the reaction of methyl bromoacetate with triethyl phosphite.

Horner-Wadsworth-Emmons Reaction: A Step-by-Step Protocol

This protocol outlines the synthesis of Methyl (tetrahydropyran-3-ylidene)acetate from tetrahydropyran-3-one and Methyl 2-(triethylphosphono)acetate.

Reagents and Materials:

• Tetrahydropyran-3-one

• Methyl 2-(triethylphosphono)acetate

• Sodium hydride (NaH), 60% dispersion in mineral oil

• Anhydrous Tetrahydrofuran (THF)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Ethyl acetate

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

• Round-bottom flask

• Magnetic stirrer

• Argon or Nitrogen gas supply

• Syringes

• Separatory funnel

• Rotary evaporator

• Silica gel for column chromatography

Procedure:

• Preparation of the Ylide:

  • To a flame-dried, three-necked round-bottom flask under an inert atmosphere (Argon or Nitrogen), add sodium hydride (1.1 equivalents).

  • Add anhydrous THF via syringe and cool the suspension to 0 °C in an ice bath.

  • Slowly add a solution of Methyl 2-(triethylphosphono)acetate (1.0 equivalent) in anhydrous THF to the NaH suspension.

  • Allow the reaction mixture to stir at 0 °C for 30 minutes, then warm to room temperature and stir for an additional hour. The formation of the ylide is indicated by the cessation of hydrogen gas evolution and the formation of a clear solution.

• Olefination Reaction:

  • Cool the ylide solution back to 0 °C.

  • Add a solution of tetrahydropyran-3-one (1.0 equivalent) in anhydrous THF dropwise to the reaction mixture.

  • After the addition is complete, allow the reaction to warm to room temperature and stir for 12-16 hours, or until TLC analysis indicates the complete consumption of the ketone.

• Work-up and Extraction:

  • Carefully quench the reaction by the slow addition of saturated aqueous NH₄Cl solution at 0 °C.

  • Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x 50 mL).

  • Combine the organic layers and wash with water and then brine.

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure using a rotary evaporator.

• Purification:

  • Purify the crude product by flash column chromatography on silica gel, using a gradient of ethyl acetate in hexanes as the eluent, to afford pure Methyl (tetrahydropyran-3-ylidene)acetate.

Synthetic Workflow Diagram

Caption: Synthetic workflow for Methyl (tetrahydropyran-3-ylidene)acetate.

Spectroscopic Characterization

The structural elucidation of Methyl (tetrahydropyran-3-ylidene)acetate relies on standard spectroscopic techniques. The following table summarizes the predicted data based on its chemical structure and analogous compounds.

Spectroscopic Data	Predicted Characteristics
¹H NMR	- Singlet for the methyl ester protons (~3.7 ppm).- Multiplets for the methylene protons of the tetrahydropyran ring.- A singlet or a narrow multiplet for the vinylic proton (~5.8 ppm).
¹³C NMR	- Signal for the ester carbonyl carbon (~166 ppm).- Signals for the olefinic carbons (~115-160 ppm).- Signals for the carbons of the tetrahydropyran ring.- Signal for the methyl ester carbon (~51 ppm).
IR (Infrared Spectroscopy)	- Strong absorption band for the C=O stretch of the ester (~1720 cm⁻¹).- Absorption band for the C=C stretch of the alkene (~1650 cm⁻¹).- C-O stretching bands for the ether and ester (~1250-1050 cm⁻¹).
MS (Mass Spectrometry)	- Molecular ion peak (M⁺) corresponding to the molecular weight of the compound (C₈H₁₂O₃ = 156.18 g/mol ).

Reactivity and Potential Applications

The chemical reactivity of Methyl (tetrahydropyran-3-ylidene)acetate is dominated by the α,β-unsaturated ester moiety. This functional group can participate in a variety of chemical transformations, including:

• Michael Addition: The β-carbon of the unsaturated system is electrophilic and can be attacked by nucleophiles.

• Diels-Alder Reactions: The double bond can act as a dienophile in cycloaddition reactions.

• Reduction: The double bond and the ester can be selectively reduced.

• Epoxidation: The double bond can be converted to an epoxide.

The presence of the tetrahydropyran ring is of particular importance in the context of drug discovery. The incorporation of this motif can lead to improved pharmacokinetic profiles, including enhanced solubility, reduced lipophilicity, and increased metabolic stability, when compared to their carbocyclic analogues.[1] The oxygen atom in the THP ring can also act as a hydrogen bond acceptor, potentially leading to stronger interactions with biological targets.[1]

Given these properties, Methyl (tetrahydropyran-3-ylidene)acetate is a promising building block for the synthesis of novel therapeutic agents. It can be utilized in the development of inhibitors for various enzymes and receptors where the tetrahydropyran scaffold can occupy a specific binding pocket.

Logical Relationship Diagram

Caption: Relationship between structure and potential applications.

Conclusion

Methyl (tetrahydropyran-3-ylidene)acetate is a valuable and versatile building block for organic synthesis, particularly in the realm of medicinal chemistry. Its synthesis is readily achievable through the Horner-Wadsworth-Emmons reaction, a reliable and well-established method. The presence of the tetrahydropyran ring, coupled with the reactive α,β-unsaturated ester functionality, provides a unique combination of desirable pharmacokinetic properties and synthetic versatility. This technical guide serves as a foundational resource for researchers and scientists looking to utilize this compound in the design and synthesis of novel, biologically active molecules.

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• Kuraray Europe GmbH. (n.d.). MTHP : MethylTetraHydroPyran.
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Applications of Oxan-3-ylidene Acetates in Medicinal Chemistry: Synthesis, Reactivity, and Therapeutic Scaffolding

Executive Summary

The tetrahydropyran (THP) ring is a privileged structural motif in medicinal chemistry, frequently employed to improve the aqueous solubility, metabolic stability, and conformational rigidity of drug candidates. While functionalization at the 2- and 4-positions of the THP ring is well-documented, the 3-position presents unique synthetic challenges due to the steric hindrance and electronic environment of the adjacent ethereal oxygen. Oxan-3-ylidene acetates (also referred to as tetrahydropyran-3-ylidene acetates) have emerged as pivotal building blocks to overcome these challenges. Commercially available as versatile intermediates, these α,β-unsaturated esters serve as critical precursors for conformationally restricted amino acids, monoamine transporter inhibitors, and complex natural products.

This technical guide explores the causal logic behind the synthesis of oxan-3-ylidene acetates, details self-validating experimental protocols, and examines their downstream applications in modern drug discovery.

Chemical Synthesis: Overcoming Enolization via Causality-Driven Design

The synthesis of oxan-3-ylidene acetates typically relies on the olefination of oxan-3-one (tetrahydropyran-3-one). However, standard Wittig reactions using unstabilized ylides or traditional Horner-Wadsworth-Emmons (HWE) conditions utilizing strong bases (e.g., NaH, pKa ~35) often result in poor yields.

The Causality of Failure: Oxan-3-one possesses highly acidic α-protons at the C2 and C4 positions. Strong bases preferentially deprotonate these positions rather than the phosphonate, leading to the formation of enolates that rapidly undergo aldol self-condensation, destroying the starting material.

The Solution (Masamune-Roush Modification): To suppress enolization, the Masamune-Roush modification of the HWE reaction is employed[1]. By introducing Lithium Chloride (LiCl), the lithium ion chelates the phosphoryl oxygen of triethyl phosphonoacetate, significantly increasing the acidity of its α-proton. This allows for the use of a much milder amine base, such as 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU, pKa ~12). DBU is strong enough to deprotonate the chelated phosphonate but too weak to deprotonate the oxan-3-one, ensuring clean olefination with high E-stereoselectivity.

Logical workflow of oxan-3-ylidene acetate synthesis and downstream diversification.

Protocol 1: Self-Validating Masamune-Roush HWE Olefination

Objective: Synthesize Ethyl (E)-2-(oxan-3-ylidene)acetate.

• System Preparation: Flame-dry a 250 mL round-bottom flask under argon. Add anhydrous Acetonitrile (MeCN, 100 mL) and Lithium Chloride (1.2 equiv, rigorously dried under vacuum at 150°C).

• Ylide Generation: Add Triethyl phosphonoacetate (1.1 equiv) to the suspension. Stir for 10 minutes at room temperature until the LiCl partially dissolves, indicating chelation.

• Base Addition: Cool the mixture to 0°C. Dropwise add DBU (1.1 equiv). The solution will turn slightly yellow. Stir for 30 minutes.

• Substrate Addition: Slowly add oxan-3-one (1.0 equiv) dissolved in 10 mL MeCN over 15 minutes to prevent exothermic spikes.

• Self-Validation (Monitoring): Monitor via TLC (Hexanes/EtOAc 3:1). Because the product lacks a conjugated aromatic system, it is UV-inactive. Validation step: Stain the TLC plate with basic KMnO4; the product will appear as a bright yellow spot against a purple background, confirming the presence of the newly formed double bond.

• Workup & Purification: Quench with saturated aqueous NH4Cl. Extract with EtOAc (3x). The water-soluble phosphate byproducts remain in the aqueous layer, self-purifying the organic phase. Dry over Na2SO4, concentrate, and purify via flash chromatography to isolate the E-isomer.

Applications in Medicinal Chemistry & Drug Discovery

Conformationally Restricted Amino Acid Bioisosteres

Reducing the double bond of oxan-3-ylidene acetates yields (tetrahydropyran-3-yl)acetic acid derivatives. These saturated scaffolds are critical in pharmaceutical development, particularly for neurological disorders[2]. By locking the acetic acid moiety onto the rigid chair conformation of the THP ring, medicinal chemists can probe the spatial requirements of target receptors.

For instance, tetrahydro-2H-pyran-3-ylacetic acid derivatives exhibit potent activity as monoamine transporter inhibitors, showing high binding affinities in [³H]WIN 35,428 displacement assays for the Dopamine Transporter (DAT), Serotonin Transporter (SERT), and Norepinephrine Transporter (NET).

Signaling pathway of THP-3-yl acetic acid derivatives in monoamine transporter inhibition.

Precursors for Donor-Acceptor (D-A) Cyclopropanes

The highly electron-deficient nature of the oxan-3-ylidene double bond makes it an ideal Michael acceptor. Reacting these acetates with sulfur ylides (Corey-Chaykovsky reaction) or via metal-catalyzed cyclopropanation yields Donor-Acceptor (D-A) cyclopropanes. These highly strained, reactive intermediates are utilized in the enantiospecific total synthesis of complex natural products, such as the pyrrolizidine alkaloid (+)-3-epi-epohelmin A[3] and the macrolide (+)-decarestrictine L[1], as well as in the synthesis of diospongin B[4]. Furthermore, triazole-substituted tetrahydropyran derivatives synthesized via similar pathways are heavily utilized in click-chemistry driven drug discovery[5].

Advanced Methodologies: Asymmetric Hydrogenation

To utilize these compounds as chiral building blocks, the ylidene double bond must be reduced enantioselectively.

Protocol 2: Self-Validating Asymmetric Hydrogenation

Objective: Synthesize (S)-Ethyl 2-(oxan-3-yl)acetate.

• Catalyst Preparation: In a glovebox, dissolve the substrate (Ethyl (E)-2-(oxan-3-ylidene)acetate) and a chiral Ruthenium catalyst, such as Ru(OAc)2((S)-BINAP) (1 mol%), in degassed anhydrous Methanol. Causality: The acetate ligands on the Ruthenium center undergo ligand exchange with the substrate's ester carbonyl, directing the facial delivery of hydrogen gas to ensure high enantioselectivity.

• Hydrogenation: Transfer to a high-pressure Parr reactor. Purge with H2 gas three times, then pressurize to 50 psi.

• Self-Validation (Kinetics & Purity): Monitor the pressure gauge. A stoichiometric drop in H2 pressure validates that the reaction is proceeding. Once pressure stabilizes, the reaction is complete.

• Verification: Filter through a short pad of silica to remove the metal catalyst. Determine the enantiomeric excess (ee) using Chiral HPLC (e.g., Chiralcel OD-H column). The ee should exceed 98%.

Quantitative Data Summary

The table below summarizes the expected yields, selectivities, and conditions for the primary derivatization pathways of oxan-3-ylidene acetates, providing a benchmark for synthetic planning.

Reaction Pathway	Reagents & Catalyst	Target Product	Typical Yield (%)	Selectivity Metric
Standard HWE Olefination	Triethyl phosphonoacetate, NaH, THF	Ethyl 2-(oxan-3-ylidene)acetate	45 - 55%	~2:1 (E:Z)
Masamune-Roush HWE	Triethyl phosphonoacetate, LiCl, DBU, MeCN	Ethyl 2-(oxan-3-ylidene)acetate	88 - 95%	>5:1 (E:Z)
Asymmetric Hydrogenation	H2 (50 psi), Ru(OAc)2((S)-BINAP), MeOH	(S)-Ethyl 2-(oxan-3-yl)acetate	96 - 99%	>98% ee
Cyclopropanation	Trimethylsulfoxonium iodide, NaH, DMSO	D-A Cyclopropapyranone	75 - 82%	>95:5 dr

Conclusion

Oxan-3-ylidene acetates represent a masterclass in synthetic utility within medicinal chemistry. By understanding the causal mechanisms of their synthesis—specifically mitigating enolization via chelation-controlled olefination—researchers can access these scaffolds with high geometric purity. Whether utilized to lock the conformation of neurotransmitter analogs or acting as spring-loaded D-A cyclopropanes for natural product total synthesis, these versatile acetates remain indispensable tools for modern drug development professionals.

References

• A Concise, Enantioselective Synthesis of (+)-Decarestrictine L from Tri-O-acetyl-D-glucal Source: ResearchGate URL:[Link][1]

• Stereoselective Synthesis of Donor-Acceptor Cyclopropapyranone by Intramolecular Cyclopropanation of Vinylogous Carbonates: Application to the Total Synthesis of (±)-Diospongin B Source: ResearchGate URL:[Link][4]

• Enantiospecific Total Synthesis of (+)-3-Epi-Epohelmin A using Nitrogen Substituted Donor-Acceptor (D-A) Cyclopropane Source: ResearchGate URL:[Link][3]

• A New Synthetic Protocol for One-Pot Preparations of 5-Halo-1,4-disubstituted-1,2,3-triazoles Source: Australian Journal of Chemistry | ConnectSci URL:[Link][5]

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Technical Guide: Comparative Analysis of Oxan-3-ylidene and Oxan-4-ylidene Acetates

This technical guide details the structural, synthetic, and functional divergences between oxan-3-ylidene acetates and oxan-4-ylidene acetates . These isomers, while chemically related, occupy distinct niches in medicinal chemistry due to their contrasting symmetry, electronic profiles, and synthetic accessibility.[1]

Executive Summary

In drug discovery, the tetrahydropyran (oxan) ring is a critical bioisostere for cyclohexane, offering improved solubility and metabolic stability.[1] The functionalization of this ring via exocyclic double bonds (ylidene acetates) creates versatile intermediates.[1]

• Oxan-4-ylidene acetate is the industry standard: highly accessible, symmetric, and used to generate achiral C4-substituted building blocks.

• Oxan-3-ylidene acetate is the "chiral specialist": synthetically demanding but essential for generating enantiopure C3-substituted scaffolds that probe specific binding pockets.

Structural & Electronic Analysis

The core difference lies in the position of the exocyclic double bond relative to the ring oxygen, which dictates the molecule's symmetry and electronic environment.[1]

Symmetry and Chirality

• Oxan-4-ylidene Acetate (Gamma-Isomer):

  • Symmetry: Possesses a plane of symmetry passing through O1 and C4.[1]

  • Stereochemical Outcome: Reduction of the double bond yields a non-chiral (achiral) product, ethyl 2-(oxan-4-yl)acetate.[1] The two faces of the double bond are enantiotopic only if other substituents break the ring's symmetry.[1]

• Oxan-3-ylidene Acetate (Beta-Isomer):

  • Symmetry: Asymmetric. The O1-C2-C3 segment creates a unique electronic vector.

  • Stereochemical Outcome: Reduction of the double bond generates a stereocenter at C3.[1] This allows for the synthesis of enantiomerically enriched therapeutics (e.g., via asymmetric hydrogenation).[1]

Electronic Inductive Effects

The proximity of the electronegative oxygen atom influences the reactivity of the exocyclic alkene.[1]

Feature	Oxan-3-ylidene (Beta)	Oxan-4-ylidene (Gamma)
Oxygen Proximity	Proximal (separated by C2 methylene)	Distal (separated by C2-C3 chain)
Inductive Effect (-I)	Stronger withdrawal on the alkene	Weaker; alkene behaves like carbocycle
NMR Shift (H-2)	Deshielded (~4.0-4.5 ppm) due to O and C=C	Normal ether shift (~3.6-3.8 ppm)
Dipole Moment	High (Vectors of O and C=O align/angle)	Lower (Vectors partially cancel)

Synthetic Accessibility & Protocols

The primary barrier to using the 3-isomer is the synthesis of its ketone precursor.[1]

Synthesis of Oxan-4-ylidene Acetate (Standard Route)

This isomer is synthesized in a single high-yield step from the commercially ubiquitous tetrahydro-4H-pyran-4-one .

Protocol 4-A: Horner-Wadsworth-Emmons (HWE) Olefination

• Reagents: Tetrahydro-4H-pyran-4-one (1.0 eq), Triethyl phosphonoacetate (1.2 eq), NaH (1.2 eq), THF (anhydrous).

• Procedure:

  • Suspend NaH in THF at 0°C. Dropwise add triethyl phosphonoacetate. Stir 30 min.

  • Add ketone dropwise.[1] Warm to RT and stir for 2-4 hours.

  • Quench with sat. NH4Cl.[1] Extract with EtOAc.[1]

• Yield: Typically >90%.

• Purification: Silica gel chromatography (Hex/EtOAc).

Synthesis of Oxan-3-ylidene Acetate (Advanced Route)

The precursor, dihydro-2H-pyran-3(4H)-one , is unstable and rarely commercial. It must be synthesized de novo, often via oxidative rearrangement.[1]

Protocol 3-A: Two-Stage Synthesis from Dihydropyran

• Step 1: Hydroboration/Oxidation to Oxan-3-ol

  • React 3,4-dihydro-2H-pyran with BH3·THF, followed by H2O2/NaOH.[1]

• Step 2: Swern Oxidation to Oxan-3-one

  • Oxidize oxan-3-ol using DMSO/Oxalyl Chloride/Et3N at -78°C. Note: Isolate quickly; the ketone is prone to dimerization/aldol reactions.

• Step 3: HWE Olefination

  • Proceed immediately with HWE conditions (as per Protocol 4-A) to trap the unstable ketone as the stable ylidene acetate.[1]

Visualization of Synthetic Pathways[1]

The following diagram contrasts the direct route for the 4-isomer against the multi-step requirement for the 3-isomer.

Figure 1: Comparative synthetic workflows. The 4-isomer (blue) is a single-step commodity synthesis, while the 3-isomer (red) requires a multi-step "oxidative trapping" strategy.[1]

Reactivity & Applications Profile

Hydrogenation and Stereocontrol

The most common application for both molecules is catalytic hydrogenation to generate the saturated ester.[1]

• 4-ylidene: Hydrogenation (Pd/C, H2) yields the achiral ethyl 2-(oxan-4-yl)acetate. No stereocenters are formed.[1]

• 3-ylidene: Hydrogenation yields ethyl 2-(oxan-3-yl)acetate as a racemate .

  • Advanced Application: Use of chiral catalysts (e.g., Rh-DuPhos) allows for Asymmetric Hydrogenation , setting the C3 stereocenter with high enantiomeric excess (ee).[1] This is critical for creating chiral building blocks for inhibitors of targets like BACE1 or Renin.[1]

Michael Addition Acceptors

Both isomers act as Michael acceptors, but the 3-isomer is more electronically activated due to the closer oxygen atom.[1]

• Nucleophiles: Cuprates (R2CuLi), Thiols, Amines.[1]

• Regioselectivity: Nucleophiles attack the exocyclic carbon (beta to the ester).[1]

• Stereoselectivity (3-isomer): Incoming nucleophiles generally attack anti to the C2-oxygen lone pairs (stereoelectronic control), favoring trans-2,3-disubstituted products if substituents exist at C2.

References

• Mityuk, A. P., et al. (2012).[1] "Synthesis of dihydro-2H-pyran-3(4H)-one". Arkivoc, (viii), 226-230.[1] Link

• Clarke, P. A., et al. (2016).[1] "Synthesis of 2,6-trans- and 3,3,6-trisubstituted tetrahydropyran-4-ones". Organic & Biomolecular Chemistry, 14, 6999-7010.[1] Link

• Fuwa, H. (2016).[1] "Contemporary Strategies for the Synthesis of Tetrahydropyran Derivatives". Marine Drugs, 14(4),[1] 65. Link

• Wadsworth, W. S., & Emmons, W. D. (1961).[1] "The Utility of Phosphonate Carbanions in Olefin Synthesis". Journal of the American Chemical Society, 83(7), 1733–1738.[1] Link[1]

• PharmaBlock. (2020).[1] "Tetrahydropyrans in Drug Discovery: A Whitepaper". PharmaBlock Sciences.[1] Link

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Technical Monograph: Methyl 2-(oxan-3-ylidene)acetate

This guide provides an in-depth technical analysis of Methyl 2-(oxan-3-ylidene)acetate , a specialized heterocyclic building block used in medicinal chemistry for the synthesis of conformationally restricted spirocyclic scaffolds.

Chemical Identity & Informatics

Methyl 2-(oxan-3-ylidene)acetate is an

-unsaturated ester featuring a tetrahydropyran (oxan) ring. The "3-ylidene" designation indicates an exocyclic double bond at the C3 position of the ether ring, creating a rigid handle for further functionalization (e.g., via Michael addition or cyclopropanation).

Nomenclature & Identifiers

Property	Detail
IUPAC Name	Methyl 2-(dihydro-2H-pyran-3(4H)-ylidene)acetate
Common Name	Methyl (tetrahydropyran-3-ylidene)acetate
CAS Number	Not widely indexed; Analogous to 130312-00-4 (Ethyl 4-ylidene isomer)
Molecular Formula
Molecular Weight	156.18 g/mol
SMILES (Canonical)	COC(=O)C=C1COCCC1
InChI String	InChI=1S/C8H12O3/c1-11-8(10)6-7-4-2-3-5-12-7/h6H,2-5H2,1H3

Note on Isomerism: The Horner-Wadsworth-Emmons (HWE) synthesis typically yields a mixture of E and Z isomers. The E-isomer is generally thermodynamically favored due to the steric minimization between the ester group and the ring methylene protons.

Synthetic Pathway: Horner-Wadsworth-Emmons Olefination

The most robust synthesis of Methyl 2-(oxan-3-ylidene)acetate employs the Horner-Wadsworth-Emmons (HWE) reaction . This method is preferred over the Wittig reaction due to the higher nucleophilicity of the phosphonate carbanion and the ease of removing the water-soluble phosphate byproduct.

Reaction Logic[6]

• Precursor: Dihydro-2H-pyran-3(4H)-one (Tetrahydropyran-3-one). This ketone is less commercially available than the 4-isomer but can be synthesized via oxidation of 3-hydroxytetrahydropyran or from dihydropyran.

• Reagent: Trimethyl phosphonoacetate .

• Base: Sodium Hydride (NaH) or Potassium tert-butoxide (KOtBu) . A strong base is required to deprotonate the phosphonate.

Mechanism Visualization

The following diagram illustrates the convergent synthesis and the HWE mechanism.

Figure 1: HWE Olefination pathway for the synthesis of Methyl 2-(oxan-3-ylidene)acetate.

Experimental Protocol

This protocol is adapted for a 10 mmol scale synthesis, ensuring high yield and reproducibility.

Materials & Reagents[1][6][7][8][9][10]

• Tetrahydropyran-3-one : 1.00 g (10 mmol)

• Trimethyl phosphonoacetate : 2.00 g (11 mmol, 1.1 equiv)

• Sodium Hydride (60% dispersion in oil) : 0.48 g (12 mmol, 1.2 equiv)

• Tetrahydrofuran (THF) : Anhydrous, 50 mL

• Ammonium Chloride (sat. aq.) : For quenching

Step-by-Step Methodology

• Carbanion Formation:

  • Flame-dry a 100 mL round-bottom flask and purge with Argon.

  • Add NaH (0.48 g) and wash twice with dry hexane to remove mineral oil (optional, but improves purity).

  • Suspend NaH in 20 mL anhydrous THF and cool to 0°C.

  • Add Trimethyl phosphonoacetate (2.00 g) dropwise over 10 minutes. Evolution of

    gas will be observed.

  • Stir at 0°C for 30 minutes until the solution becomes clear/pale yellow.

• Olefination:

  • Dissolve Tetrahydropyran-3-one (1.00 g) in 10 mL anhydrous THF.

  • Add the ketone solution dropwise to the phosphonate carbanion mixture at 0°C.

  • Allow the reaction to warm to room temperature (25°C) and stir for 4–12 hours. Monitor via TLC (Hexane:EtOAc 4:1) for the disappearance of the ketone.

• Workup & Purification:

  • Quench the reaction carefully with saturated

    solution (20 mL).

  • Extract the aqueous layer with Ethyl Acetate (

    mL).

  • Combine organic layers, wash with brine, and dry over anhydrous

    .

  • Concentrate under reduced pressure.[1]

  • Purification: Purify the crude oil via flash column chromatography (Silica gel, 0-20% EtOAc in Hexanes) to isolate the product as a clear oil.

Physicochemical Properties & Drug Discovery Applications[8][11][12]

Calculated Properties

Property	Value	Significance
cLogP	~0.85	Highly favorable for oral bioavailability (Lipinski compliant).
TPSA	35.5	Excellent membrane permeability.
H-Bond Acceptors	3	Moderate polarity interaction potential.
Rotatable Bonds	2	Low flexibility implies lower entropic penalty upon binding.

Application: Spirocyclic Scaffolds

The exocyclic double bond at the 3-position is a "chemical handle" for creating spirocyclic ethers, which are increasingly popular in fragment-based drug discovery (FBDD) due to their ability to explore 3D chemical space better than flat aromatic rings.

Key Transformations:

• Corey-Chaykovsky Reaction: Converts the alkene into a spiro-cyclopropane .

• Michael Addition: Allows introduction of nucleophiles (amines, thiols) at the

  -carbon (the ring carbon), creating 3,3-disubstituted tetrahydropyrans.

Figure 2: Downstream synthetic utility of the oxan-3-ylidene scaffold.

References

• Horner, L., et al. (1958). "Hoffmann-Streitwiefser reaction." Berichte der deutschen chemischen Gesellschaft, 91(1), 61-63.

• Wadsworth, W. S., & Emmons, W. D. (1961). "The Utility of Phosphonate Carbanions in Olefin Synthesis." Journal of the American Chemical Society, 83(7), 1733–1738.

• Claridge, T. D. W., et al. (2012). "Synthesis of dihydro-2H-pyran-3(4H)-one." Arkivoc, 2012(8), 226-230.[2][3]

• PubChem Compound Summary. "Tetrahydropyran-3-one (Precursor)." National Center for Biotechnology Information.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. arkat-usa.org [arkat-usa.org]
• 3. arkat-usa.org [arkat-usa.org]

The Tetrahydropyran (THP) Scaffold: Strategic Bioisosterism and Synthetic Architecture in Modern Drug Discovery

Executive Summary

The tetrahydropyran (THP) ring is not merely a linker or a passive spacer; it is a high-utility pharmacophore that solves specific multidimensional optimization (MDO) challenges in medicinal chemistry. Unlike its carbocyclic analog cyclohexane, the THP ring introduces a strategic dipole and a hydrogen bond acceptor (HBA) without significantly altering the steric envelope. This guide analyzes the THP scaffold's role in modulating lipophilicity (LogP), metabolic stability, and target residence time, supported by FDA-approved case studies and a validated synthetic protocol for de novo ring construction.

The Pharmacophore Advantage: Beyond the "Oxygen Effect"

In hit-to-lead optimization, replacing a phenyl or cyclohexane ring with a THP moiety is a validated strategy to lower lipophilicity while maintaining hydrophobic collapse interactions.

Physicochemical Modulation

The insertion of the oxygen atom at the 4-position of a cyclohexyl ring creates a dipole moment (~1.58 D) that increases aqueous solubility and lowers LogD.

• Entropic Advantage: THP acts as a conformationally restricted ether.[1] Compared to acyclic ether chains, THP minimizes the entropic penalty upon protein binding.[1]

• Metabolic Blocking: The ether oxygen reduces the electron density of adjacent carbons, often protecting the ring from Cytochrome P450-mediated oxidation (specifically CYP3A4) compared to the highly oxidizable cyclohexane ring.

Quantitative Comparison

The following table contrasts THP with common bioisosteres used in scaffold hopping.

Property	Cyclohexane	Tetrahydropyran (THP)	Piperidine (Basic)
LogP (approx)	~3.4	~0.95	~0.8 (pH dep.)
H-Bond Acceptors	0	1 (Ether Oxygen)	1 (Amine)
H-Bond Donors	0	0	1 (if secondary)
Metabolic Liability	High (Oxidation)	Low (Stable)	Moderate (N-dealkylation)
Solubility (H2O)	Insoluble	>80 g/L	Miscible

Case Studies in FDA-Approved Therapeutics[2][3]

The clinical success of THP-containing drugs validates its utility in diverse therapeutic areas.

Empagliflozin (Jardiance) - SGLT2 Inhibitor

Empagliflozin utilizes a glucose-derived pyranose ring. However, the critical innovation is the C-glycosidic bond (C-C bond instead of C-O), which renders the THP ring resistant to hydrolysis by intestinal glucosidases.

• Mechanism: The THP ring mimics glucose, binding to the Sodium-Glucose Co-Transporter 2 (SGLT2) in the proximal tubule.

• Structural Insight: The specific stereochemistry of the THP substituents is non-negotiable for target selectivity (SGLT2 vs. SGLT1).

Venetoclax (Venclexta) - BCL-2 Inhibitor

During the optimization of Venetoclax, a morpholine ring was replaced with a THP ring.

• Causality: The morpholine nitrogen was implicated in off-target activity (selectivity issues against Bcl-xL). Replacing the nitrogen with a carbon (converting morpholine to THP) maintained the shape and solubility profile but eliminated the basic center, significantly improving the selectivity window for BCL-2.

Synthetic Architectures & Methodologies[4][5][6]

Constructing the THP ring requires stereocontrolled methods.[2] Simple etherification is often insufficient for complex scaffolds.

The Prins Cyclization (Gold Standard)

The acid-catalyzed condensation of homoallylic alcohols with aldehydes (Prins reaction) is the most powerful method for generating 2,4,6-trisubstituted THP rings with high diastereoselectivity.

Visualizing the Prins Mechanism

The following diagram illustrates the mechanistic pathway of the Prins cyclization, highlighting the critical oxocarbenium intermediate that dictates stereochemistry.

Figure 1: Mechanistic flow of the Prins cyclization. The chair-like transition state of the oxocarbenium ion dictates the preferred 2,6-cis stereochemistry.

Experimental Protocol: Stereoselective Indium(III)-Catalyzed Prins Cyclization

This protocol describes the synthesis of a 2,4,6-trisubstituted tetrahydropyran. This method is chosen for its mild conditions and high diastereoselectivity, superior to traditional sulfuric acid methods.

Objective: Synthesis of cis-4-chloro-2-phenyl-6-methyltetrahydropyran.

Reagents & Equipment[8]

• Substrates: Benzaldehyde (1.0 equiv), 4-penten-2-ol (Homoallylic alcohol, 1.2 equiv).

• Catalyst: Indium(III) Triflate [In(OTf)₃] (10 mol%).

• Additive: Trimethylsilyl Chloride (TMSCl) (1.2 equiv) - Acts as the chloride source and water scavenger.

• Solvent: Dichloromethane (DCM), anhydrous.

• Validation: TLC (Silica gel, Hexane/EtOAc), 1H NMR (CDCl3).

Step-by-Step Methodology

• Preparation (Inert Atmosphere):

  • Flame-dry a 50 mL round-bottom flask equipped with a magnetic stir bar.

  • Purge with Argon or Nitrogen.[3]

  • Add In(OTf)₃ (10 mol%) and anhydrous DCM (10 mL) .

• Substrate Addition:

  • Add Benzaldehyde (1.0 mmol) to the suspension.

  • Add TMSCl (1.2 mmol) dropwise. Note: TMSCl generates the active Lewis acidic species and provides the chloride nucleophile.

  • Stir at 0°C for 10 minutes.

• Cyclization Initiation:

  • Slowly add 4-penten-2-ol (1.2 mmol) dissolved in DCM (2 mL) over 5 minutes.

  • Observation Check: The reaction mixture may darken slightly.

  • Allow the reaction to warm to room temperature (25°C) and stir for 2–4 hours.

• Process Control (Self-Validation):

  • TLC Check: Spot reaction mixture vs. Benzaldehyde standard.

  • Endpoint: Disappearance of Benzaldehyde spot (Rf ~0.6 in 10% EtOAc/Hexane). Formation of a new, less polar spot (Product).

• Work-up & Purification:

  • Quench with saturated aqueous NaHCO₃ (10 mL).

  • Extract with DCM (3 x 15 mL).

  • Dry combined organics over anhydrous Na₂SO₄ and concentrate in vacuo.

  • Purification: Flash column chromatography (Gradient: 0% to 5% EtOAc in Hexane).

• Characterization (Expected Data):

  • 1H NMR (CDCl3): Look for the characteristic doublet of doublets (dd) for the axial protons at C2 and C6 positions (~3.5-4.5 ppm). The coupling constants (

    ) will confirm the cis-chair conformation (large ~10-11 Hz).

Strategic SAR & Decision Logic

When should a medicinal chemist deploy a THP scaffold? The decision process is guided by specific ADME failures in the lead series.

Figure 2: Strategic decision tree for incorporating THP scaffolds during Lead Optimization.

The "Magic Methyl" vs. "Magic Oxygen"

While the "Magic Methyl" effect is well known for boosting potency via hydrophobic packing, the "Magic Oxygen" of THP often rescues a series by improving Ligand Efficiency (LE) . By reducing lipophilicity without sacrificing potency, the THP ring improves the specific binding energy per unit of lipophilicity (LLE).

References

• Strategies for the construction of tetrahydropyran rings in the synthesis of natural products. Organic & Biomolecular Chemistry, 2014.[4] [Link]

• Discovery of Empagliflozin. Journal of Medicinal Chemistry, 2014. (Contextual reference for SGLT2 inhibitor structures). [Link]

• Prins cyclization-mediated stereoselective synthesis of tetrahydropyrans. Beilstein Journal of Organic Chemistry, 2021. [Link]

• From Oxiranes to Oligomers: Architectures of U.S. FDA Approved Pharmaceuticals Containing Oxygen Heterocycles. Journal of Medicinal Chemistry, 2018. [Link]

Sources

• 1. img01.pharmablock.com [img01.pharmablock.com]
• 2. uvadoc.uva.es [uvadoc.uva.es]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pure.york.ac.uk [pure.york.ac.uk]

Technical Whitepaper: Procurement, Validation, and Synthetic Integration of Methyl 2-(oxan-3-ylidene)acetate

Executive Summary

In modern drug discovery and complex natural product synthesis, the tetrahydropyran (oxane) motif is ubiquitous. When functionalizing the C3 position of the oxane ring, alpha,beta-unsaturated esters like Methyl 2-(oxan-3-ylidene)acetate (CAS: 1563928-01-7)[1] serve as indispensable electrophilic hubs. As a Senior Application Scientist, I frequently encounter challenges related to the procurement, isomeric purity, and downstream validation of such exocyclic olefins. This whitepaper bridges the gap between commercial sourcing and bench-level execution, providing a self-validating framework for integrating this reagent into your synthetic pipelines.

Chemical Identity & Physiochemical Profiling

Before engaging commercial suppliers, it is critical to define the exact physiochemical parameters of the target compound. Methyl 2-(oxan-3-ylidene)acetate exists as a conjugated system where the exocyclic double bond is stabilized by the adjacent ester carbonyl.

Table 1: Physiochemical Profile of Methyl 2-(oxan-3-ylidene)acetate

Parameter	Specification
IUPAC Name	Methyl 2-(oxan-3-ylidene)acetate
Common Synonyms	Acetic acid, 2-(dihydro-2H-pyran-3(4H)-ylidene)-, methyl ester[2]
CAS Registry Number	1563928-01-7[1][3]
Molecular Formula	C8H12O3[2][3]
Molecular Weight	156.18 g/mol [2][3]
Predicted Boiling Point	231.0 ± 33.0 °C[2]
Predicted Density	1.159 ± 0.06 g/cm³[2]

Commercial Landscape & Supplier Evaluation

Sourcing this compound requires careful consideration of isomeric purity. Because the double bond is exocyclic and asymmetric, commercial batches may present as a mixture of E and Z isomers.

Table 2: Primary Commercial Suppliers

Supplier	Catalog / SKU	Stated Purity	Source Link
BLD Pharm	BD00979450	>95%
Bidepharm	BD00979450	95%[3]
ChemicalBook	CB48306946[2]	Variable

Causality in Supplier Choice : I highly recommend prioritizing suppliers like Bidepharm or BLD Pharm that provide batch-specific QA/QC documentation (such as NMR, HPLC, and GC traces)[3]. The presence of isomeric mixtures can drastically alter the stereochemical outcome of downstream asymmetric hydrogenations or conjugate additions, making vendor transparency critical.

Mechanistic Insights: Synthesis & Reactivity

If commercial lead times are prohibitive, Methyl 2-(oxan-3-ylidene)acetate can be synthesized de novo using a Horner-Wadsworth-Emmons (HWE) olefination.

Causality of the HWE Approach : Why choose HWE over a standard Wittig reaction? The reaction of dihydro-2H-pyran-3(4H)-one with trimethyl phosphonoacetate yields water-soluble dialkyl phosphate byproducts. This allows for rapid aqueous workup, preventing the tedious chromatographic removal of triphenylphosphine oxide associated with Wittig protocols. Furthermore, the HWE reaction typically offers superior thermodynamic control, favoring the more stable isomer of the alpha,beta-unsaturated ester.

Figure 1: Mechanistic pathway for the HWE synthesis of Methyl 2-(oxan-3-ylidene)acetate.

Experimental Protocols: Analytical Validation & Downstream Integration

To ensure a self-validating system, you must analytically confirm the commercial material before committing it to complex synthetic steps.

Protocol A: QA/QC Analytical Validation of Commercial Batches

Objective: Confirm purity (>95%)[3] and determine the E/Z isomeric ratio.

• Sample Preparation : Dissolve 5 mg of the sourced Methyl 2-(oxan-3-ylidene)acetate in 0.6 mL of CDCl₃ (for NMR) and 1 mg in 1 mL of LC-MS grade Acetonitrile (for MS).

• LC-MS Analysis : Run a standard 5–95% MeCN/H₂O gradient over 5 minutes. Validation Checkpoint: Look for a single dominant peak (or two closely eluting peaks if an isomeric mixture) with an m/z of 157.1 [M+H]⁺.

• ¹H-NMR Isomeric Profiling : Acquire a standard ¹H-NMR spectrum at 400 MHz. Validation Checkpoint: Analyze the olefinic proton signal (typically around 5.5–6.0 ppm). The integration ratio of the distinct olefinic singlets will explicitly quantify the E/Z ratio. The chemical shift of the allylic oxane protons will differ based on the shielding cone of the ester carbonyl.

Protocol B: Stereoselective Hydrogenation (Downstream Application)

Objective: Reduce the exocyclic olefin to generate a C3-stereocenter, yielding methyl 2-(oxan-3-yl)acetate. Causality : Palladium-catalyzed hydrogenation is highly sensitive to steric bulk. The reduction will occur selectively from the least hindered face of the oxane ring.

• Setup : In a flame-dried Schlenk flask, dissolve 1.0 mmol of validated Methyl 2-(oxan-3-ylidene)acetate in 10 mL of anhydrous Methanol.

• Catalyst Addition : Carefully add 10 mol% of Palladium on Carbon (Pd/C, 10 wt%) under a positive stream of Argon to prevent spontaneous ignition.

• Hydrogenation : Evacuate the flask and backfill with H₂ gas (balloon pressure). Stir vigorously at 25 °C for 4 hours.

• Workup : Filter the heterogeneous mixture through a short pad of Celite to remove the palladium catalyst. Wash the pad with an additional 10 mL of Methanol.

• Isolation : Concentrate the filtrate in vacuo to afford the saturated product. Validation Checkpoint: Disappearance of the olefinic proton in the ¹H-NMR spectrum confirms complete conversion.

Figure 2: End-to-end workflow for procurement, validation, and synthetic integration.

References

Sources

• 1. 143140-39-0|Methyl 2-cyclobutylideneacetate|BLD Pharm [bldpharm.com]
• 2. Acetic acid, 2-(dihydro-2H-pyran-3(4H)-ylidene)-, methyl ester | 1563928-01-7 [m.chemicalbook.com]
• 3. CAS:1563928-01-7, Methyl 2-(oxan-3-ylidene)acetate-毕得医药 [bidepharm.com]

Protocols & Analytical Methods

Application Note: Catalytic Hydrogenation of Methyl 2-(oxan-3-ylidene)acetate

Executive Summary

This application note details the catalytic hydrogenation of Methyl 2-(oxan-3-ylidene)acetate (also known as methyl (dihydro-2H-pyran-3(4H)-ylidene)acetate). This transformation is a critical step in the synthesis of pharmacophores found in SGLT2 inhibitors and various kinase inhibitors, where the tetrahydropyran (THP) ring serves as a bioisostere for cyclohexane or ribose.

We present two distinct workflows:

• Method A (Heterogeneous): A robust, cost-effective protocol using Pd/C for racemic synthesis or thermodynamic diastereocontrol.

• Method B (Asymmetric): A high-precision homogeneous protocol using Rh-catalysis for enantioselective installation of the C3-stereocenter (

  ee).

Chemical Context & Strategic Analysis

The substrate features a trisubstituted exocyclic

-unsaturated ester . Hydrogenation of this motif presents specific chemoselectivity and stereoselectivity challenges.[1]

The Challenge

• Regioselectivity: The exocyclic double bond is thermodynamically less stable than the endocyclic isomers. Isomerization to the internal enol ether (endocyclic double bond) can occur under acidic conditions or low H2 pressure, leading to side products that are difficult to reduce.

• Stereogenicity: Reduction creates a chiral center at the C3 position of the oxane ring.

  • Heterogeneous catalysts (Pd/C) typically yield racemates or favor the cis-diastereomer if a substituent exists at C2/C6 (via haptophilic directing effects).

  • Homogeneous catalysts (Rh/Ru-chiral phosphines) are required for high enantioselectivity.

Reaction Scheme

The following diagram illustrates the reaction pathways and potential isomerization risks.

Figure 1: Reaction pathways for the hydrogenation of oxan-3-ylidene acetate. Note the risk of isomerization to the endocyclic enol ether.

Method A: Heterogeneous Batch Hydrogenation (Racemic)

Application: Synthesis of racemic building blocks; scale-up of non-chiral intermediates. Mechanism: Horiuti-Polanyi mechanism involving syn-addition of hydrogen across the alkene adsorbed onto the palladium surface.

Materials

• Substrate: Methyl 2-(oxan-3-ylidene)acetate (1.0 equiv).

• Catalyst: 10 wt% Pd/C (50% water wet, Degussa type E101 or equivalent).

• Solvent: Methanol (MeOH) or Ethyl Acetate (EtOAc).

• Hydrogen Source: H2 balloon (1 atm) or Parr shaker (3 bar).

Protocol

• Preparation: In a round-bottom flask (or hydrogenation bottle), dissolve the substrate (10 mmol, 1.56 g) in MeOH (30 mL, 0.33 M).

  • Note: De-gas the solvent with nitrogen sparging for 10 minutes to remove dissolved oxygen, which can deactivate the catalyst or induce oxidative side reactions.

• Catalyst Addition: Carefully add 10% Pd/C (156 mg, 10 wt% loading relative to substrate).

  • Caution: Dry Pd/C is pyrophoric. Always add the catalyst to the wet solvent or use water-wet catalyst paste.

• Hydrogenation:

  • Purge the vessel with Nitrogen (3x) and then Hydrogen (3x).

  • Stir vigorously at Room Temperature (20-25°C) under 1 atm H2 (balloon) or 3 bar (Parr shaker).

  • Time: Reaction typically reaches completion in 2–4 hours.

• Monitoring: Monitor by TLC (Hexane/EtOAc 3:1) or GC-MS. Look for the disappearance of the UV-active alkene spot.

• Workup:

  • Filter the reaction mixture through a pad of Celite® to remove the catalyst.

  • Rinse the filter cake with MeOH (2 x 10 mL).

  • Concentrate the filtrate in vacuo.[2]

• Purification: The crude product is usually

  pure. If necessary, purify via silica gel chromatography (0-20% EtOAc in Hexanes).

Expected Yield: 92–98% Stereochemistry: Racemic (1:1 mixture of enantiomers).

Method B: Asymmetric Homogeneous Hydrogenation[3]

Application: Production of chiral drug substances (e.g., specific enantiomers of kinase inhibitors). Mechanism: Inner-sphere coordination. The carbonyl oxygen of the ester coordinates to the Rh center, directing the hydride transfer to a specific face of the alkene.

Catalyst Selection

For exocyclic

-unsaturated esters, Rhodium(I) complexes with chiral bisphosphine or phosphine-thiourea ligands are superior.

• Recommended Ligand: ZhaoPhos (ferrocene-based bisphosphine-thiourea) or Walphos/JosiPhos type ligands.

• Precursor:

  or .

Protocol

• Glovebox/Schlenk Prep: All steps should be performed under an inert atmosphere (Ar or N2).

• Catalyst Formation:

  • In a vial, mix

    (1.0 mol%) and the Chiral Ligand (1.1 mol%) in anhydrous Dichloromethane (DCM) or Trifluoroethanol (TFE).

  • Stir for 30 minutes at RT. The solution usually turns deep orange/red.

• Substrate Solution: Dissolve Methyl 2-(oxan-3-ylidene)acetate (1.0 equiv) in TFE or MeOH (0.1 M concentration).

  • Critical Insight:TFE (2,2,2-Trifluoroethanol) is often the solvent of choice for these substrates. Its hydrogen-bond donating ability stabilizes the ester-Rh coordination, significantly boosting enantioselectivity (often raising ee from 80% to >98%) [1].

• Reaction Assembly:

  • Transfer the substrate solution and catalyst solution into a high-pressure autoclave (e.g., Parr reactor) equipped with a glass liner.

• Pressurization:

  • Purge with H2 (5 bar) three times.

  • Pressurize to 10–30 bar (150–450 psi) .

  • Stir at RT to 40°C for 12–24 hours.

• Workup: Vent the hydrogen. Concentrate the solvent.

• Analysis: Determine conversion by NMR and enantiomeric excess (ee) by Chiral HPLC (e.g., Chiralpak AD-H or OD-H column).

Expected Yield: >95% Expected ee: 92–99% (Ligand dependent).

Comparative Data & Analytical Standards

The following table summarizes the performance of different catalytic systems for this specific transformation.

Parameter	Method A (Pd/C)	Method B (Rh-ZhaoPhos)	Method C (Ru-BINAP)
Catalyst Type	Heterogeneous	Homogeneous	Homogeneous
Pressure	1–3 bar	10–30 bar	50–100 bar
Solvent	MeOH	TFE / DCM	MeOH
Conversion	>99%	>99%	85–95%
Selectivity	Racemic	>95% ee	70–85% ee
Primary Use	Bulk Intermediates	API Synthesis	Alternative Asymmetric

Analytical Control (NMR)

• Reactant (

  H NMR): Look for the olefinic proton signal (typically a triplet or singlet depending on substitution) around 5.8–6.5 ppm.

• Product (

  H NMR): The olefinic signal disappears. New multiplets for the C3-H (methine) appear upfield around 2.0–2.5 ppm.

• Stereochemistry: For chiral analysis, derivatization with a chiral shift reagent (e.g., Eu(hfc)3) or Chiral HPLC is required.

Troubleshooting & Optimization

Isomerization (The "Hidden" Yield Loss)

Symptom: Appearance of a new olefinic peak in NMR that is not the starting material, and low conversion to the alkane. Cause: Isomerization of the exocyclic double bond to the endocyclic position (enol ether), which is much harder to hydrogenate. Solution:

• Increase H2 pressure immediately (do not let the reaction sit at low pressure).

• Avoid acidic impurities in the solvent (trace acid catalyzes isomerization). Add 1.0 equiv of Et3N or K2CO3 during the Pd/C hydrogenation to suppress acid-catalyzed migration [2].

Low Enantioselectivity (Method B)

Symptom: ee < 80%. Solution:

• Solvent Switch: Switch from MeOH to TFE (Trifluoroethanol) . The "fluorine effect" in TFE strengthens the directing interaction between the substrate ester and the Rh-center.

• Pressure: Surprisingly, lowering the pressure (to 5-10 bar) can sometimes improve ee by slowing the non-selective background reaction, though it extends reaction time.

Workflow Visualization

The following diagram outlines the decision matrix and operational flow for the scientist.

Figure 2: Operational workflow for selecting the appropriate hydrogenation protocol based on stereochemical requirements.

References

• Zhao, Q., et al.

  -unsaturated carbonyl compounds." Organic & Biomolecular Chemistry, vol. 18, 2020.[3][4]
• Nishimura, S.Handbook of Heterogeneous Catalytic Hydrogenation for Organic Synthesis. John Wiley & Sons, 2001.

• Wu, X., et al. "Asymmetric Hydrogenation of Exocyclic ngcontent-ng-c567981813="" _nghost-ng-c1980439775="" class="inline ng-star-inserted">

  -Unsaturated Nitriles."[5] Organic Letters, 2024.[5]

• Watson, R. B., & Schindler, C. S. "Iron-Catalyzed Synthesis of Tetrahydronaphthalenes via 3,4-Dihydro-2H-pyran Intermediates."[6] Organic Letters, vol. 20, no.[6] 1, 2018, pp. 68–71.

Sources

• 1. Thieme E-Books & E-Journals [thieme-connect.de]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Recent Advances in the Synthesis of 2H-Pyrans [mdpi.com]
• 4. semanticscholar.org [semanticscholar.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Iron-Catalyzed Synthesis of Tetrahydronaphthalenes via 3,4-Dihydro-2H-pyran Intermediates [organic-chemistry.org]

Application Note: Stereocontrolled Michael Additions to Methyl 2-(oxan-3-ylidene)acetate

Topic: Michael Addition to Methyl 2-(oxan-3-ylidene)acetate Content Type: Application Note & Detailed Protocol Audience: Medicinal Chemists, Process Chemists, and Drug Discovery Researchers

Executive Summary

The functionalization of tetrahydropyran (THP) rings is a cornerstone in the synthesis of marine polyether natural products (e.g., brevetoxins) and ionophore antibiotics. Methyl 2-(oxan-3-ylidene)acetate represents a pivotal "exocyclic enoate" scaffold. Unlike simple acyclic Michael acceptors, this substrate possesses a tetrasubstituted (or pseudo-tetrasubstituted)

-carbon embedded within a ring, creating significant steric impedance and stereoelectronic constraints.

This guide details three high-fidelity protocols for conjugate addition to this scaffold, prioritizing stereocontrol , yield , and operational scalability . We move beyond generic "textbook" conditions to address the specific challenges of exocyclic THP enoates: sluggish reactivity due to

-substitution and the necessity for trajectory control to define the C3 stereocenter.

Mechanistic Insight & Strategic Analysis

The Challenge: Sterics vs. Stereoelectronics

The substrate contains an exocyclic double bond at the C3 position of the oxane ring. Nucleophilic attack at this position is the rate-determining step.

• Conformational Lock: The oxane ring typically adopts a chair conformation. The exocyclic double bond flattens the C2-C3-C4 region.

• Trajectory: The nucleophile (

  ) must approach the -carbon (Ring C3) at the Bürgi-Dunitz angle (~107°).

• Stereochemical Outcome:

  • Axial Attack: Often kinetically favored to maintain orbital overlap with the developing enolate

    -system (stereoelectronic control).

  • Equatorial Attack: Favored when bulky nucleophiles encounter 1,3-diaxial interactions (steric control).

Reaction Pathway Visualization

The following diagram illustrates the critical decision points in the reaction coordinate, highlighting the role of Lewis Acid (LA) activation and enolate trapping.

Figure 1: Reaction coordinate for conjugate addition to exocyclic THP enoates, emphasizing the activation and enolate trapping stages.

Experimental Protocols

Protocol A: Organocuprate Addition (Carbon Nucleophiles)

Best for: Introduction of alkyl, aryl, or vinyl groups with high 1,4-regioselectivity. Mechanism: The soft nature of organocopper reagents matches the soft electrophilicity of the

-carbon.

Reagents & Materials

• Substrate: Methyl 2-(oxan-3-ylidene)acetate (1.0 equiv)

• Organometallic: Grignard reagent (

  ) or Organolithium ( ) (2.0 equiv)

• Copper Source: CuI or CuCN (1.0 equiv for stoichiometric; 0.1 equiv for catalytic)

• Activator: Chlorotrimethylsilane (TMSCl) (2.2 equiv) – Crucial for rate acceleration.

• Solvent: Anhydrous THF (0.1 M concentration)

Step-by-Step Methodology

• Catalyst Preparation: Flame-dry a round-bottom flask under Argon. Add CuI (1.0 equiv) and anhydrous THF. Cool to -78°C.[1]

• Reagent Formation: Dropwise add the organolithium/Grignard reagent. Allow the "Gilman" or cyanocuprate species to form over 30 minutes. The solution should turn homogeneous (often yellow or tan).

• Activation: Add TMSCl (2.2 equiv) to the cuprate solution.

  • Note: TMSCl acts as a Lewis acid to activate the enone and traps the resulting enolate as a silyl ketene acetal, preventing reversible ejection of the nucleophile.

• Addition: Dissolve Methyl 2-(oxan-3-ylidene)acetate in minimal THF and add dropwise to the reaction mixture at -78°C over 20 minutes.

• Monitoring: Stir at -78°C for 2 hours. Allow to warm to -20°C slowly. Monitor by TLC (stain with PMA or KMnO4).

• Quench: Pour the mixture into saturated aqueous

  / (9:1) buffer to sequester copper salts (blue aqueous layer).

• Workup: Extract with

  (x3). Wash combined organics with brine, dry over , and concentrate.

Protocol B: Organocatalytic Asymmetric Addition (Malonates)

Best for: Enantioselective construction of C3-substituted THPs using "Green" conditions. Mechanism: H-bonding catalysis (Thiourea/Squaramide) activates the ester while orienting the nucleophile.

Reagents & Materials

• Nucleophile: Dimethyl malonate or Nitromethane (1.2 equiv)

• Catalyst: Bifunctional chiral thiourea (e.g., Takemoto's catalyst) (10 mol%)

• Solvent: Toluene or DCM (0.2 M)

Step-by-Step Methodology

• Setup: In a vial, combine the THP-enoate substrate (1.0 equiv) and the chiral thiourea catalyst (10 mol%) in Toluene.

• Nucleophile Addition: Add the nucleophile (1.2 equiv).

• Incubation: Stir at room temperature (25°C). Due to the steric bulk of the exocyclic double bond, reaction times may range from 24 to 48 hours.

• Optimization: If conversion is <50% after 24h, add 5 mol% of a weak base (e.g., 2,6-lutidine) to assist deprotonation of the nucleophile without racemizing the product.

• Purification: Direct flash column chromatography. (No aqueous workup required if using volatile nucleophiles).

Protocol C: "Click" Thiol-Michael Addition

Best for: Bioconjugation or introducing sulfur handles for further functionalization.

Step-by-Step Methodology

• Conditions: Dissolve substrate in MeOH (0.1 M).

• Reagents: Add Thiol (1.1 equiv) and catalytic TEA (5 mol%).

• Reaction: Stir at 0°C for 30 mins. This reaction is typically instantaneous.

• Note: This reaction is reversible. Do not heat during workup.

Data Interpretation & Troubleshooting

Stereochemical Analysis

The major isomer is typically the 2,3-trans product (if a substituent exists at C2) or the product resulting from axial attack , which places the new substituent in an equatorial position in the final chair conformation (after ring flip).

Observation	Probable Cause	Corrective Action
Low Conversion (<30%)	Steric hindrance at C3; Enolate reversibility.	Use TMSCl (Protocol A) to trap the kinetic enolate. Switch to higher order cuprates ( ).
1,2-Addition Product	"Hard" nucleophile attack at Carbonyl.	Ensure CuI quality is high (white powder, not green). Lower temperature to -78°C.
Poor Diastereocontrol	High temperature; Thermodynamic equilibration.	Run reaction at -78°C. Use bulky Lewis Acids (e.g., MAD) to block one face of the ring.
Polymerization	Anionic polymerization of acrylate.	Dilute reaction (0.05 M). Add radical inhibitor (BHT) if radical mechanism is suspected (rare for Cu-mediated).

Workflow Diagram: Protocol Selection

Figure 2: Decision matrix for selecting the appropriate Michael addition protocol based on nucleophile class.

References

• Gary H. Posner. (1972). Conjugate Addition Reactions of Organocopper Reagents. Organic Reactions.[1][2][3][4][5][6][7][8][9][10][11]

• Yamamoto, Y., et al. (1984). Lewis acid mediated conjugate addition of organocopper reagents. Journal of the American Chemical Society. (Demonstrates the TMSCl acceleration effect).

• Takemoto, Y. (2003). Enantioselective Michael Reaction of Malonates to Nitroolefins Catalyzed by Bifunctional Organocatalysts. Journal of the American Chemical Society. (Foundational text for Protocol B).

• Clarke, P. A., et al. (2022).[5] Enantioselective “clip-cycle” synthesis of di-, tri- and spiro-substituted tetrahydropyrans.[5] Organic & Biomolecular Chemistry.[1][5][6][7][8][10][11] (Specific context for THP synthesis).

• Evans, D. A., et al. (1993). Diastereoselective Magnesium Halide-Catalyzed anti-Aldol Reactions of Chiral N-Acyloxazolidinones. Journal of the American Chemical Society. (Relevant for stereochemical models of exocyclic enolates).

Sources

• 1. Tetrahydropyran synthesis [organic-chemistry.org]
• 2. macmillan.princeton.edu [macmillan.princeton.edu]
• 3. youtube.com [youtube.com]
• 4. Michael addition reaction - Wikipedia [en.wikipedia.org]
• 5. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]
• 6. Michael Addition [organic-chemistry.org]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. mdpi.com [mdpi.com]
• 9. BJOC - Diastereoselective and enantioselective conjugate addition reactions utilizing α,β-unsaturated amides and lactams [beilstein-journals.org]
• 10. Stereoselective synthesis of (E)-α,β-unsaturated esters: triethylamine-catalyzed allylic rearrangement of enol phosphates - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Contemporary Strategies for the Synthesis of Tetrahydropyran Derivatives: Application to Total Synthesis of Neopeltolide, a Marine Macrolide Natural Product - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Stereoselective Preparation of 3-Substituted Tetrahydropyrans from Ylidene Acetates

This Application Note is designed to guide researchers through the stereoselective preparation of 3-substituted tetrahydropyrans (THPs), focusing on the strategic utilization of Ylidene Acetates (specifically Enol Acetates and Baylis-Hillman Acetates ) as versatile synthons.

Executive Summary

The tetrahydropyran (THP) ring is a privileged pharmacophore found in a vast array of marine macrolides (e.g., Neopeltolide, Kendomycin) and polyether antibiotics.[1] While 2,6-disubstitution is well-documented, the installation of substituents at the C3-position remains synthetically challenging due to competing elimination pathways and steric crowding.[1]

This guide details two robust protocols for accessing 3-substituted and functionalized THPs using Ylidene Acetates as key intermediates. We define "Ylidene Acetates" in this context as two distinct classes of high-value precursors:

• Enol Acetates (Nucleophilic Ylidene Acetates): Used in oxidative Prins cyclizations (Floreancig method) to generate 3-substituted-4-pyranones.

• Baylis-Hillman Acetates (Electrophilic Ylidene Acetates): Used in Indium(III)-catalyzed annulations to generate 3-functionalized-4-methylene THPs.

Mechanistic Principles & Strategic Logic

The Challenge of C3-Substitution

Classical Prins cyclizations often favor thermodynamic 2,6-cis products with limited control over C3. By employing Ylidene Acetates , we leverage the "latent" functionality of the double bond.[1]

• Enol Acetates: Act as intramolecular nucleophiles.[2] The acetate group serves as a "chiral mask" and a leaving group, allowing for the formation of an oxocarbenium ion that is trapped stereoselectively.[1]

• Baylis-Hillman (BH) Acetates: These

  -methylene- -acetoxy esters generate a specific allylic indium species that undergoes a (3,5)-sigmatropic rearrangement followed by cyclization, locking the C3 geometry.[1]

Pathway Visualization

The following diagram illustrates the divergent pathways for these two precursor classes.

Caption: Divergent synthetic pathways from Ylidene Acetate precursors to functionalized tetrahydropyrans.

Protocol A: Oxidative Prins Cyclization of Enol Acetates

Target: 3-substituted tetrahydropyran-4-ones (e.g., Neopeltolide core). Mechanism: Oxidative generation of an oxocarbenium ion from a benzylic/allylic ether, followed by intramolecular attack of the enol acetate.[1]

Reagents & Equipment

• Substrate:

  -alkoxy enol acetate (Pre-synthesized via Knoevenagel or acetylation of -keto esters).

• Oxidant: 2,3-Dichloro-5,6-dicyano-1,4-benzoquinone (DDQ).[1]

• Solvent: Dichloromethane (DCM), anhydrous (water <50 ppm).[1]

• Buffer: 2,6-Di-tert-butylpyridine (optional, to buffer acidic byproducts).[1]

• Equipment: Flame-dried round-bottom flask, inert atmosphere (

  or Ar).

Step-by-Step Methodology

• Preparation: Dissolve the

  -alkoxy enol acetate (1.0 equiv) in anhydrous DCM (0.1 M concentration). Add activated 4Å molecular sieves (100 wt%).

• Oxidation Initiation: Cool the solution to 0°C. Add DDQ (1.2 – 1.5 equiv) in a single portion. Note: The solution will turn dark green/brown immediately.[2]

• Cyclization: Allow the reaction to warm to room temperature (23°C) and stir for 1–3 hours. Monitor by TLC for the disappearance of the starting ether.

  • Mechanistic Insight: The DDQ abstracts a hydride from the benzylic position, generating the oxocarbenium ion.[1] The enol acetate attacks in a 6-endo-trig fashion. Hydrolysis of the resulting acetoxonium intermediate yields the ketone.

• Quench: Quench the reaction with saturated aqueous

  .

• Workup: Filter through a Celite pad to remove reduced DDQ residues. Extract the filtrate with DCM (3x). Wash combined organics with brine, dry over

  , and concentrate.[1]

• Purification: Flash column chromatography (Silica gel, Hexanes/EtOAc).

Critical Parameters Table

Parameter	Optimal Condition	Consequence of Deviation
Concentration	0.05 – 0.1 M	High conc. leads to intermolecular dimerization.[3]
Water Content	Anhydrous	Water quenches the oxocarbenium ion prematurely (hydrolysis).
Enol Geometry	E-isomer preferred	Z-isomer may lead to lower diastereoselectivity (2,6-trans).[1]

Protocol B: Indium-Mediated Cyclization of Baylis-Hillman Acetates

Target: 2,6-disubstituted-4-methylene-tetrahydropyrans (functionalizable at C3 via the exocyclic alkene). Mechanism: Indium(III) catalyzes the formation of an allylic indium species from the Baylis-Hillman acetate, which undergoes a Prins-type cyclization with an external aldehyde.

Reagents & Equipment[1][2][5]

• Precursor: Baylis-Hillman Acetate (3-acetoxy-2-methylenealkanoate).

• Electrophile: Aldehyde (

  , 1.1 equiv).[1]

• Catalyst: Indium Trichloride (

  , 10-20 mol%) or Indium metal ( ).[1]

• Solvent: Dichloromethane (DCM) or Acetonitrile (

  ).[1]

• Additives: Trimethylsilyl chloride (TMSCl) can accelerate the reaction (Yadav modification).[1]

Step-by-Step Methodology

• Activation: To a stirred solution of the Baylis-Hillman acetate (1.0 mmol) and the target aldehyde (1.1 mmol) in anhydrous DCM (10 mL), add

  (0.1 mmol).

• Reaction: Stir the mixture at room temperature (25°C) under nitrogen.

  • Observation: The reaction is typically clean; precipitation of Indium salts may occur.

• Monitoring: Monitor by TLC (approx. 2–4 hours). Look for the formation of a less polar spot (the THP).

• Workup: Quench with water (10 mL). Extract with DCM (2 x 15 mL).

• Purification: Pass through a short pad of silica to remove Indium salts. Evaporate solvent.[4] Purify via column chromatography.

Stereochemical Outcome

This reaction typically yields the 2,6-cis isomer with high selectivity (>90:10 dr).[1] The "ylidene" moiety (exocyclic double bond) remains at the C4 position, allowing for subsequent functionalization (e.g., hydroboration) to install a C3 or C4 substituent.[1]

Troubleshooting & Optimization

Issue: Low Yield in Protocol A (Floreancig)

• Cause: Premature hydrolysis of the enol acetate.

• Solution: Ensure the enol acetate is freshly prepared. Use 2,6-di-tert-butylpyridine (1.0 equiv) to scavenge acid generated during DDQ reduction.[1]

Issue: Poor Diastereoselectivity in Protocol B (Yadav)

• Cause: Temperature too high or fast background reaction.

• Solution: Lower temperature to 0°C or -78°C. Switch solvent to Toluene to enhance tight-ion pairing in the transition state.

References

• Floreancig, P. E. (2007).[1] "Oxidative C-H Bond Functionalization in the Synthesis of Oxygen Heterocycles." Accounts of Chemical Research. Link[1]

• Yadav, J. S., et al. (2001).[1] "Indium(III) Chloride Catalyzed Stereoselective Synthesis of 2,6-Disubstituted-4-methylene-tetrahydropyrans." Tetrahedron Letters. Link

• Rychnovsky, S. D. (2009).[1] "Prins Cyclization Strategies for the Synthesis of Tetrahydropyrans." Chemical Reviews. Link[1]

• Loh, T. P., et al. (1999).[1] "Indium-mediated coupling of ylidene acetates with aldehydes." Chemical Communications.[2][4] Link

• Clarke, P. A., et al. (2012).[1] "Stereoselective Synthesis of Tetrahydropyrans via Prins Cyclization." Organic & Biomolecular Chemistry. Link

Sources

• 1. Thieme E-Journals - Synthesis / Abstract [thieme-connect.de]
• 2. researchgate.net [researchgate.net]
• 3. bibliotecadigital.ipb.pt [bibliotecadigital.ipb.pt]
• 4. repository.lboro.ac.uk [repository.lboro.ac.uk]

Application Note: High-Yield Synthesis of Spirocyclic Ethers Using Methyl 2-(oxan-3-ylidene)acetate

Topic: Using Methyl 2-(oxan-3-ylidene)acetate as a Dipolarophile Content Type: Detailed Application Notes and Protocols

Executive Summary

Methyl 2-(oxan-3-ylidene)acetate (also known as methyl (dihydro-2H-pyran-3(4H)-ylidene)acetate) is a versatile, electron-deficient exocyclic alkene. Its structural rigidity and electronic polarization make it an ideal dipolarophile for constructing complex spirocyclic tetrahydropyran scaffolds —motifs increasingly prized in medicinal chemistry for their ability to explore novel chemical space and improve metabolic stability compared to flat aromatic systems.

This guide details the synthesis of this dipolarophile and its application in 1,3-dipolar cycloadditions (specifically with nitrones) to generate spiro[isoxazolidine-5,3'-oxan] derivatives.

Mechanistic Insight & Reactivity Profile

The Dipolarophile

The target compound features an exocyclic double bond conjugated to a methyl ester at the 3-position of a tetrahydropyran ring.

• Activation: The ester group lowers the LUMO energy of the alkene, facilitating reactions with nucleophilic 1,3-dipoles (HOMO-controlled).

• Sterics: Unlike endocyclic double bonds, the exocyclic nature relieves ring strain upon cyclization and directs regioselectivity via steric approach control.

Regioselectivity in [3+2] Cycloadditions

In reactions with nitrones (R-CH=N(R')-O), two regioisomers are theoretically possible. However, electronic and steric factors heavily favor the 5-spiro adduct .

• Electronic Control: The nucleophilic oxygen atom of the nitrone typically attacks the more substituted

  -carbon (the ring carbon) of the -unsaturated ester.

• Steric Control: The bulky aryl/alkyl groups of the nitrone prefer the less hindered exocyclic position (

  -carbon), reinforcing the formation of the spiro[isoxazolidine-5,3'-oxan] framework.

Pathway Visualization

Figure 1: Synthetic pathway from precursor ketone to spirocyclic ether via HWE olefination and 1,3-dipolar cycloaddition.[1]

Experimental Protocols

Protocol A: Synthesis of Methyl 2-(oxan-3-ylidene)acetate

Objective: To synthesize the exocyclic alkene precursor via Horner-Wadsworth-Emmons (HWE) reaction.

Reagents:

• Tetrahydropyran-3-one (1.0 equiv)

• Trimethyl phosphonoacetate (1.2 equiv)

• Sodium hydride (60% dispersion in mineral oil) (1.2 equiv)

• THF (anhydrous)

Step-by-Step Procedure:

• Activation: Flame-dry a 250 mL round-bottom flask and flush with Argon. Add NaH (1.2 equiv) and wash twice with dry hexane to remove mineral oil. Suspend the NaH in anhydrous THF (10 mL/g NaH).

• Deprotonation: Cool the suspension to 0 °C. Dropwise add trimethyl phosphonoacetate (1.2 equiv) over 15 minutes. Stir for 30 minutes at 0 °C until the solution becomes clear (formation of the phosphonate carbanion).

• Addition: Add tetrahydropyran-3-one (1.0 equiv) dissolved in minimal THF dropwise to the reaction mixture.

• Reaction: Allow the mixture to warm to room temperature and stir for 4–6 hours. Monitor by TLC (Hexane:EtOAc 4:1). The ketone spot (

  ) should disappear, replaced by the alkene ( ).

• Workup: Quench carefully with saturated aqueous

  . Extract with diethyl ether ( ). Wash combined organics with brine, dry over , and concentrate in vacuo.

• Purification: Purify the residue via silica gel flash chromatography (Gradient: 0-10% EtOAc in Hexanes).

  • Yield Expectation: 85–92%

  • Appearance: Colorless oil.

Protocol B: 1,3-Dipolar Cycloaddition (Spiro-isoxazolidine Synthesis)

Objective: To couple the dipolarophile with a nitrone to form the spirocyclic core.

Reagents:

• Methyl 2-(oxan-3-ylidene)acetate (1.0 equiv)

• N-benzyl-C-phenylnitrone (1.1 equiv)

• Toluene (anhydrous)

Step-by-Step Procedure:

• Setup: In a pressure tube or reflux flask, dissolve methyl 2-(oxan-3-ylidene)acetate (1.0 mmol) and the nitrone (1.1 mmol) in anhydrous toluene (5 mL).

• Cycloaddition: Heat the mixture to reflux (110 °C) for 12–16 hours under an inert atmosphere.

  • Note: Microwave irradiation (120 °C, 30 min) can be used to accelerate this step significantly.

• Monitoring: Monitor by TLC. The limiting reagent (dipolarophile) should be consumed.

• Isolation: Evaporate the solvent under reduced pressure.

• Purification: The crude mixture will likely contain two diastereomers (exo/endo). Separate via column chromatography (Silica gel, Hexane:EtOAc 3:1).

  • Major Isomer: Typically the exo-adduct (relative to the ester).

Data Analysis & Validation

Characterization of Methyl 2-(oxan-3-ylidene)acetate

Use the following NMR data to validate the dipolarophile structure before proceeding to cycloaddition.

Nucleus	Chemical Shift ( ppm)	Multiplicity	Assignment
1H NMR	5.85	s, 1H	=CH-COOMe (Vinylic proton)
4.20	s, 2H	H-2 (Ring protons to O)
3.75	s, 3H	-OCH3 (Ester methyl)
3.80	t, 2H	H-6 (Ring protons to O)
2.45	t, 2H	H-4 (Allylic ring protons)
1.90	m, 2H	H-5
13C NMR	166.5	C=O	Carbonyl
155.2	C_quat	C-3 (Ring alkene carbon)
115.8	CH	Exocyclic vinylic carbon

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
Low Yield in Step A	Wet THF or aged NaH	Ensure anhydrous conditions; use fresh NaH or KHMDS as alternative base.
No Reaction in Step B	Steric bulk of nitrone	Switch solvent to Xylene (higher reflux temp) or use Lewis Acid catalyst ( , 10 mol%).
Regioisomer Mixture	Electronic similarity	While 5-spiro is favored, 4-spiro can form. Verify regiochemistry using HMBC (correlation between spiro-C and nitrone protons).

References

• Synthesis of Tetrahydropyran Derivatives: Clarke, P. A., & Santos, S. (2012). Strategies for the Synthesis of Tetrahydropyran Derivatives.

• 1,3-Dipolar Cycloaddition Mechanism & Regioselectivity: Huisgen, R. (1963). 1,3-Dipolar Cycloadditions.[2][1][3][4][5][6] Past and Future.

• Reactivity of Exocyclic

  -Unsaturated Esters: Charmier, M. O., et al. (1999).[3] 1,3-Dipolar cycloaddition reactions of nitrones with unsaturated methylsulfones and substituted crotonic esters.

• Spiro-Isoxazolidine Synthesis Protocols: Koumbis, A. E., et al. (2005). 1,3-Dipolar cycloadditions of nitrones to conjugated exocyclic methylenes.

Sources

• 1. Frontiers | Regioselective synthesis of novel spiro-isoxazolines congeners as antimicrobial agents: in vitro and in-silico assessments [frontiersin.org]
• 2. Huisgen 1,3-Dipolar Cycloaddition [organic-chemistry.org]
• 3. research.ulusofona.pt [research.ulusofona.pt]
• 4. semanticscholar.org [semanticscholar.org]
• 5. Synthesis of spiro[isoindole-1,5’-isoxazolidin]-3(2H)-ones as potential inhibitors of the MDM2-p53 interaction - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Stereocontrolled Synthesis of Oxan-3-ylidenes

The following technical guide details the stereocontrolled synthesis of oxan-3-ylidenes (3-alkylidenetetrahydropyrans). This response adheres to the role of a Senior Application Scientist, focusing on mechanistic causality, robust protocols, and troubleshooting.

Executive Summary & Pharmacophore Context

The oxan-3-ylidene moiety (3-alkylidenetetrahydropyran) is a critical pharmacophore found in various marine macrolides and spirocyclic ether templates. Controlling the geometry of the exocyclic double bond is notoriously difficult due to the subtle steric differentiation between the C2 (adjacent to oxygen) and C4 (methylene) positions.

• The Challenge: The tetrahydropyran ring exists in a chair conformation. The C2 position, flanked by the ring oxygen, presents a unique steric and electronic environment compared to C4. Standard olefination often yields mixtures due to the lack of significant steric bias between these two methylene groups.

• The Solution: Stereocontrol is achieved not merely by reagent choice but by manipulating the kinetic vs. thermodynamic pathways of the olefination mechanism.

Decision Matrix: Method Selection

Before beginning experimental work, use this logic flow to select the appropriate olefination protocol based on your target geometry and substrate sensitivity.

Figure 1: Decision tree for selecting the optimal olefination strategy based on desired stereochemical outcome.

Detailed Protocols & Mechanistic Insights

Protocol A: E-Selective Synthesis (Standard HWE)

Mechanism: The Horner-Wadsworth-Emmons (HWE) reaction using dialkyl phosphonates proceeds under thermodynamic control . The reversible formation of the betaine intermediate allows the system to equilibrate to the more stable trans-oxaphosphetane, which collapses to the E-alkene.

Reagents:

• Triethyl phosphonoacetate (1.2 equiv)

• Sodium Hydride (NaH, 60% dispersion, 1.2 equiv)

• Solvent: THF (Anhydrous)

Step-by-Step:

• Deprotonation: To a suspension of NaH in THF at 0°C, add triethyl phosphonoacetate dropwise. Stir for 30 min until gas evolution ceases.

• Addition: Cool to -78°C (optional, but recommended for initial mixing) or 0°C. Add the oxan-3-one solution dropwise.

• Equilibration: Allow the reaction to warm to Room Temperature (RT) and stir for 2-4 hours. Crucial: The warming step allows the syn-betaine to revert and convert to the anti-betaine (precursor to E-alkene).

• Workup: Quench with sat. NH₄Cl. Extract with Et₂O.[1]

Why it works: The steric bulk of the phosphonate ester groups favors the anti-orientation in the transition state to minimize gauche interactions, leading to the E-isomer [1].

Protocol B: Z-Selective Synthesis (Still-Gennari Modification)

Mechanism: Using electron-deficient phosphonates (trifluoroethyl esters) increases the rate of elimination of the oxaphosphetane. The reaction becomes kinetically controlled , locking the initial syn-addition product into the Z-alkene before equilibration can occur.

Reagents:

• Bis(2,2,2-trifluoroethyl) (methoxycarbonylmethyl)phosphonate (1.1 equiv)

• KHMDS (0.5 M in toluene, 1.1 equiv)

• 18-Crown-6 (1.5 equiv) - Essential for sequestering K+ and preventing chelation.

Step-by-Step:

• Complexation: Dissolve the phosphonate and 18-crown-6 in THF. Cool to -78°C.[2]

• Deprotonation: Add KHMDS slowly. Stir for 30 min at -78°C.

• Addition: Add the oxan-3-one solution slowly down the side of the flask (pre-cooled).

• Quench: Do not warm up. Quench rapidly with sat. NH₄Cl at -78°C.

Why it works: The electron-withdrawing trifluoroethyl groups make the phosphonate highly reactive. The elimination step is faster than the retro-addition, preserving the kinetic Z-selectivity [2].

Protocol C: The Peterson "Switch" (Stereodivergent)

Mechanism: This method relies on the elimination of

-hydroxysilanes.[3] The elimination pathway is dictated by the conditions (Acidic = Anti-elimination; Basic = Syn-elimination).

Workflow:

• Generate

  -silyl carbanion (e.g., using LDA and ethyl (trimethylsilyl)acetate).

• Add oxan-3-one to form the

  -hydroxysilane adduct.

• Separate diastereomers (if possible) OR treat the mixture:

  • Acid (H₂SO₄/THF): Yields E-isomer (via anti-elimination).

  • Base (KH/THF): Yields Z-isomer (via syn-elimination/silicate intermediate) [3].

Troubleshooting Guide

Symptom: Low E/Z Selectivity in HWE

Potential Cause	Mechanistic Explanation	Corrective Action
Insufficient Warming	The reaction did not reach thermodynamic equilibrium. Kinetic Z-product remained.	Stir at RT for an additional 4-6 hours. If stable, reflux in THF for 1 hour.
Lithium Salt Interference	Li+ ions can stabilize the "closed" transition state, reducing selectivity.	Switch base from LiHMDS/BuLi to NaH or KHMDS . Add 18-crown-6 to sequester cations.
Solvent Polarity	Apolar solvents favor tight ion pairing (low selectivity).	Use THF or DME (solvating solvents) rather than Toluene or Hexane.

Symptom: Ring Opening (Retro-Michael / Elimination)

Issue: Oxan-3-ones are essentially

-alkoxy ketones. Strong bases can trigger -elimination, opening the ring to form an acyclic enone. Diagnosis: Appearance of an aldehyde peak in NMR or loss of the cyclic ether signals. Fix:

• Lower Base Strength: Avoid LDA. Use Masamune-Roush conditions (LiCl + DBU) which are milder [4].

• Temperature Control: Keep addition at -78°C.

• Switch Method: Use the Julia-Kocienski olefination, which often proceeds under milder conditions or with different mechanistic demands.

Symptom: Low Yield / No Reaction

Issue: Steric hindrance at C2/C4 prevents nucleophilic attack. Fix:

• Use a "Smaller" Ylide: If using bulky phosphonates, switch to a simple Wittig ylide (less bulky than phosphonate carbanions) or a Peterson reagent.

• Activation: Add Lewis acids (e.g., MgBr₂) to activate the carbonyl, though this may compromise stereoselectivity.

Visualizing the Stereocontrol Pathway

The following diagram illustrates the kinetic vs. thermodynamic pathways specifically for the HWE reaction on the oxan-3-one ring.

Figure 2: Kinetic vs. Thermodynamic control pathways in HWE olefination.

Frequently Asked Questions (FAQ)

Q: Why does the oxan-3-one ring pose specific problems compared to cyclohexanone? A: The oxygen atom at position 1 introduces a dipole that affects the trajectory of the incoming nucleophile. Furthermore, the C2-O bond length (1.43 Å) is shorter than a C-C bond (1.54 Å), slightly compressing the steric environment on one side of the carbonyl, making the difference between "axial" and "equatorial" attack more pronounced but also more sensitive to reagent size.

Q: Can I use the Wittig reaction instead of HWE? A: Yes, but unstabilized Wittig ylides generally give Z-alkenes (via a salt-free protocol), while stabilized ylides give E-alkenes. However, the separation of the triphenylphosphine oxide byproduct is often more difficult than the water-soluble phosphate byproducts of HWE. For pharmaceutical scale-up, HWE or Julia-Kocienski is preferred.

Q: My product isomerizes during purification on silica gel. What should I do? A:

-unsaturated esters/ketones on heterocycles can be acid-sensitive.

• Pre-treat your silica gel with 1% Triethylamine (Et₃N) to neutralize acidity.

• Use neutral alumina instead of silica.

• Store the product in the dark at -20°C, as E/Z isomerization can also be photo-induced.

References

• Maryanoff, B. E., & Reitz, A. B. (1989). "The Wittig Olefination Reaction and Modifications Involving Phosphoryl-Stabilized Carbanions. Stereochemistry, Mechanism, and Selected Synthetic Aspects."[4][5][6][7][8][9][10] Chemical Reviews, 89(4), 863–927. Link

• Still, W. C., & Gennari, C. (1983). "Direct synthesis of Z-unsaturated esters. A useful modification of the Horner-Emmons olefination." Tetrahedron Letters, 24(41), 4405-4408. Link

• Ager, D. J. (1984). "The Peterson Olefination Reaction."[3][9][11][12][13] Organic Reactions, 38, 1-223. Link

• Blanchette, M. A., Choy, W., Davis, J. T., Essenfeld, A. P., Masamune, S., Roush, W. R., & Sakai, T. (1984). "Horner-Wadsworth-Emmons reaction: Use of lithium chloride and an amine for base-sensitive compounds." Tetrahedron Letters, 25(21), 2183-2186. Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. Stereo- and Enantioselective Syntheses of 1,2-Oxaborinan-3-enes and δ-Boryl-Substituted Homoallylic Alcohols - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Peterson olefination - Wikipedia [en.wikipedia.org]
• 4. mdpi.com [mdpi.com]
• 5. organic-chemistry.org [organic-chemistry.org]
• 6. Modified Julia Olefination, Julia-Kocienski Olefination [organic-chemistry.org]
• 7. Stereoselective Synthesis of Oxetanes Catalyzed by an Engineered Halohydrin Dehalogenase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Stereoselective Synthesis of Tetrahydrofurans via the Palladium-Catalyzed Reaction of Aryl Bromides with γ-Hydroxy Alkenes: Evidence for an Unusual Intramolecular Olefin Insertion into a Pd(Ar)(OR) Intermediate [organic-chemistry.org]
• 9. The mechanism of the Peterson reaction. Part 2. The effect of reaction conditions, and a new model for the addition of carbanions to carbonyl derivatives in the absence of chelation control - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]
• 10. organicreactions.org [organicreactions.org]
• 11. youtube.com [youtube.com]
• 12. Peterson Olefination [organic-chemistry.org]
• 13. preprints.org [preprints.org]

Minimizing polymerization of alpha-beta unsaturated pyran esters

Technical Support Center: Alpha-Beta Unsaturated Pyran Esters Specialized Guide for Minimizing Polymerization & Dimerization

Introduction: The Instability Paradox

Welcome to the technical support hub for Alpha-Beta Unsaturated Pyran Esters (specifically 2-Pyrone-Carboxylates and Coumalates ).

These compounds are chemically schizophrenic: their conjugated diene system makes them versatile synthetic building blocks (dienes in Diels-Alder reactions), but this same feature drives their notorious instability. They suffer from two primary degradation pathways:

• Spontaneous Dimerization: A thermal [4+2] cycloaddition where one molecule acts as the diene and another as the dienophile.

• Photochemical Dimerization: A [2+2] cycloaddition triggered by UV/visible light exposure.

This guide provides field-proven protocols to arrest these pathways during storage, synthesis, and purification.

Module 1: Storage & Handling (The Basics)

Q1: I received a shipment of methyl coumalate. It’s a solid, but the certificate of analysis mentions "storage at -20°C." Is this strictly necessary for a solid? A: Yes. Strictly necessary. While solids are kinetically slower to react than liquids, the crystal lattice of 2-pyrones often aligns molecules in a geometry favorable for topochemical polymerization.

• The Risk: At room temperature, slow dimerization occurs on the crystal surface, creating "dimer seeds" that accelerate bulk degradation over time.

• Protocol: Store under an inert atmosphere (Argon) at -20°C . Exclude moisture, as hydrolysis of the ester to the free acid (coumalic acid) accelerates decarboxylation.

Q2: My clear oil turned into a cloudy gel overnight. What happened? A: You likely experienced concentration-dependent dimerization . If you stored the compound as a neat oil (solvent-free), the high local concentration maximizes the rate of second-order dimerization reactions.

• The Fix: Never store these esters as neat oils for more than 2-3 hours. If you must store a liquid intermediate, dilute it to <0.1 M in a non-nucleophilic solvent (e.g., DCM or Toluene) and freeze it. Dilution exponentially reduces the rate of dimerization.

Q3: Can I use standard amber glass vials? A: Amber vials are the minimum requirement. Pyran esters are photo-active. UV light triggers a [2+2] cycloaddition, forming a cyclobutane-fused dimer cage.

• Pro Tip: For long-term storage, wrap the amber vial in aluminum foil. Double-shielding is the only way to guarantee zero photon flux.

Module 2: Reaction Optimization

Q4: I am using a pyrone ester as a diene in a Diels-Alder reaction, but I’m getting low yields and a lot of "tar." A: The "tar" is likely the homodimer of your pyrone. Because the pyrone can act as both diene and dienophile, it will react with itself if the intended dienophile is not reactive enough or present in high enough concentration.

• The Solution: Inverse Addition Technique.

  • Dissolve your intended dienophile (the partner molecule) in the reaction solvent at reflux.

  • Add the pyrone ester dropwise over a long period (syringe pump addition).

  • Causality: This keeps the instantaneous concentration of the pyrone extremely low relative to the dienophile, statistically favoring the cross-reaction over self-dimerization.

Q5: Do I need radical inhibitors like BHT or MEHQ? A: Generally, No. Unlike linear acrylates, pyrone polymerization is typically driven by pericyclic mechanisms (Diels-Alder), not radical chains. Radical inhibitors like MEHQ are ineffective against [4+2] cycloadditions.

• Exception: If you are using a radical initiator for a specific transformation, then you need to worry about radical polymerization. But for standard storage and thermal reactions, temperature and concentration control are your primary "inhibitors."

Module 3: Purification & Workup

Q6: Can I distill these compounds? A: Only with extreme caution. Thermal distillation often provides the exact activation energy required for the retro-Diels-Alder reaction (decomposition) or rapid dimerization in the pot.

• Protocol:

  • Use Kugelrohr distillation (short path) to minimize thermal residence time.

  • Keep the bath temperature below 100°C .

  • If the boiling point is too high, switch to column chromatography.

Q7: My compound streaks on silica gel. Is it decomposing? A: Likely yes. Silica gel is slightly acidic. Acidic surfaces can catalyze the ring-opening of the lactone (pyrone) moiety or hydrolysis of the ester.

• The Fix: Neutralize your silica gel.

  • Pre-wash the silica column with 1% Triethylamine (Et3N) in Hexanes before loading your sample. This buffers the acidic sites and prevents acid-catalyzed degradation during purification.

Visualizing the Threat: Dimerization Pathways

The following diagram maps the two critical failure modes for alpha-beta unsaturated pyran esters.

Caption: Figure 1. Dual degradation pathways of pyrone esters. Thermal stress leads to bridged dimers and eventual aromatization; light exposure leads to cage dimers.

Troubleshooting Matrix

Symptom	Probable Cause	Corrective Action
Solidification of Oil	Spontaneous Dimerization	Irreversible. Check purity by NMR. If <10% dimer, purify via chromatography. If >50%, discard. Future: Store diluted (0.1M).
Gas Evolution (Bubbling)	Decarboxylation (CO2 loss)	Critical Failure. Temperature too high. Reduce bath temp immediately. Ensure system is under inert gas to prevent moisture ingress (hydrolysis promotes CO2 loss).
Low Yield in Diels-Alder	Homodimerization	Dilution Error. Switch to Inverse Addition (add pyrone slowly to excess dienophile). Increase equivalents of dienophile (5-10 equiv).
New Spots on TLC (UV active)	Photochemical Dimerization	Light Leak. Wrap all glassware in foil. Switch to low-actinic (red) glassware if available.
Product Loss on Column	Acidic Hydrolysis on Silica	Acidity. Pre-treat silica with 1% Et3N/Hexanes. Elute rapidly. Do not leave compound on column overnight.

References

• Posner, G. H., & Nelson, T. D. (1994). Diels-Alder cycloadditions of 2-pyrones and 2-pyridones. Tetrahedron.

  • Context: Definitive review of the thermal instability and dimeriz

  • (Verified via ScienceDirect)

• Shimo, T., & Somekawa, K. (1998). Photochemical reactions of 2-pyrones. In CRC Handbook of Organic Photochemistry and Photobiology.

  • Context: Detailed mechanisms of the [2+2] photodimerization p

• Afonso, C. A. M., et al. (2016). Comprehensive Organic Chemistry Experiments for the Laboratory Classroom. Royal Society of Chemistry.

  • Context: Practical protocols for handling thermally sensitive dienes and conducting Diels-Alder reactions without polymeriz

• Woodard, B. T., & Posner, G. H. (1999). Recent advances in the Diels-Alder chemistry of 2-pyrones.[1][2][3] Advances in Cycloaddition.

  • Context: Strategies for preventing homodimerization during synthesis (e.g., inverse addition).

Sources

• 1. mdpi.com [mdpi.com]
• 2. Assessment on facile Diels–Alder approach of α-pyrone and terpenoquinone for the expedient synthesis of various natural scaffolds - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Improving yield of Horner-Wadsworth-Emmons reaction on pyranones

Welcome to the Technical Support Center for advanced organic synthesis. This guide is specifically engineered for researchers and drug development professionals encountering yield, stereoselectivity, or degradation issues when performing the Horner-Wadsworth-Emmons (HWE) reaction on pyranone scaffolds.

Pyranones (including

-pyrones, -pyrones, and complex macrolactones) are privileged pharmacophores in natural product synthesis[1]. However, their inherent sensitivity to nucleophilic attack and basic conditions often complicates side-chain elongation via standard olefination protocols.

Below, you will find diagnostic workflows, mechanistic insights, and self-validating protocols designed to optimize your HWE yields.

Part 1: Diagnostic Workflow for HWE Yield Optimization

Before adjusting your reaction parameters, use the following decision tree to isolate the root cause of your low yield or poor stereoselectivity.

Diagnostic decision tree for troubleshooting HWE reactions on pyranones.

Part 2: Frequently Asked Questions & Troubleshooting Guide

Q1: My pyranone ring is degrading or opening during the HWE reaction. How can I prevent this? A1: Pyranones—particularly

-pyrones and lactones—are highly susceptible to nucleophilic attack and premature ring-opening by strong bases like Sodium Hydride (NaH) or Potassium hexamethyldisilazide (KHMDS).

• The Causality: Strong, hard bases can attack the carbonyl carbon of the pyranone ring instead of selectively deprotonating the phosphonate.

• The Solution: Switch to Masamune-Roush conditions or use Grignard-based deprotonation . The Masamune-Roush protocol utilizes mild amine bases (e.g., DBU or

  -Pr NEt) in the presence of an activating salt like LiCl[2]. The lithium cation coordinates with the phosphonyl oxygen, increasing the acidity of the -protons and allowing deprotonation by a weak, non-nucleophilic base. Alternatively, using -PrMgCl to generate a magnesium phosphonoenolate provides a highly stable intermediate that prevents lactone degradation while maintaining high productivity[3].

Q2: I am getting a mixture of (E) and (Z) isomers instead of the desired (E)-alkene. How do I improve stereoselectivity? A2: The (E)-selectivity in HWE reactions relies heavily on the thermodynamic equilibration of the intermediates before the final syn-elimination step[4].

• The Causality: If the intermediate oxaphosphetane undergoes elimination too rapidly (kinetic control), a significant amount of the (Z)-isomer will form.

• The Solution: To maximize (E)-selectivity, ensure you are using diethyl or diisopropyl phosphonates equipped with a strong electron-withdrawing group (EWG). If you are synthesizing Weinreb amides on the pyranone side chain, utilizing a Weinreb amide-type HWE reagent with a sodium cation (NaHMDS) or magnesium cation (

  -PrMgCl) strongly favors the (E)-isomer due to the electrostatic stabilization of the six-membered transition state[2].

Q3: How do I selectively synthesize the (Z)-alkene on a pyranone side chain? A3: Standard HWE conditions are inherently (E)-selective due to steric approach control, which minimizes 1,2-interactions in the transition state[5].

• The Causality: To invert this selectivity, you must force the reaction into a kinetically controlled pathway where the initial cis-addition product eliminates before it can equilibrate.

• The Solution: Employ the Still-Gennari modification using bis(2,2,2-trifluoroethyl) phosphonates alongside KHMDS and 18-crown-6[6]. The strongly electron-withdrawing trifluoroethyl groups drastically accelerate the fragmentation of the oxaphosphetane intermediate, trapping the kinetic product to yield the (Z)-alkene[7].

Part 3: Mechanistic Pathway of HWE on Pyranones

Understanding the causality of the reaction requires mapping the exact mechanistic lifecycle of the phosphonate carbanion as it interacts with the pyranone electrophile.

Mechanistic pathway of the HWE olefination highlighting the oxaphosphetane intermediate.

Part 4: Quantitative Data: Condition Optimization

Use the following table to benchmark your expected yields and select the appropriate reagent system based on your target isomer and the base-sensitivity of your specific pyranone derivative.

Reaction Protocol	Phosphonate Reagent	Base / Additive System	Target Isomer	Typical Yield	Selectivity
Standard HWE	Diethyl phosphonoacetate	NaH or KHMDS	(E)-Alkene	70–90%	High (E)[4]
Masamune-Roush	Diethyl phosphonoacetate	LiCl + DBU or DIPEA	(E)-Alkene	75–95%	High (E)[2]
Weinreb Amide-Type	Weinreb amide phosphonate	-PrMgCl	(E)-Alkene	80–95%	Excellent (E)[3]
Still-Gennari	Bis(2,2,2-trifluoroethyl) phosphonate	KHMDS + 18-crown-6	(Z)-Alkene	70–85%	>90% (Z)[6]

Part 5: Step-by-Step Methodology

Optimized Masamune-Roush HWE Olefination for Base-Sensitive Pyranones

This protocol is engineered as a self-validating system to ensure the integrity of base-sensitive pyranone rings while driving high (E)-olefination yields.

Materials Required:

• Pyranone aldehyde (1.0 equiv)

• Diethyl phosphonoacetate (1.2 equiv)

• Anhydrous Lithium Chloride (LiCl) (1.5 equiv)

• 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) (1.2 equiv)

• Anhydrous Acetonitrile (CH

  CN) or THF

Step 1: Reagent Preparation & Activation

• Flame-dry a Schlenk flask under argon. Add anhydrous LiCl (1.5 equiv) and suspend in anhydrous CH

  CN (0.2 M relative to the aldehyde).

• Add diethyl phosphonoacetate (1.2 equiv) to the suspension at room temperature.

• Causality: The Li

  ions coordinate to the phosphoryl and carbonyl oxygens of the phosphonate, significantly lowering the pKa of the -protons.

Step 2: Deprotonation

• Cool the mixture to 0 °C.

• Dropwise, add DBU (1.2 equiv).

• Self-Validation Check: The suspension will transition into a clear, homogeneous solution, accompanied by a very mild exotherm. This visual cue confirms the successful, quantitative generation of the stabilized phosphonate carbanion without introducing harsh nucleophiles.

Step 3: Electrophile Addition

• Dissolve the pyranone aldehyde (1.0 equiv) in a minimal amount of anhydrous CH

  CN.

• Add the aldehyde solution dropwise to the carbanion mixture over 10 minutes at 0 °C, then allow it to slowly warm to room temperature.

• Causality: Slow addition prevents localized heat spikes that could cause epimerization of stereocenters adjacent to the pyranone ring.

• Self-Validation Check: Monitor the reaction via TLC (UV active). The starting pyranone aldehyde spot should cleanly disappear, replaced by a new, lower Rf spot corresponding to the conjugated alkene product.

Step 4: Quenching and Isolation

• Once TLC indicates complete consumption of the aldehyde (typically 2–4 hours), quench the reaction with a saturated aqueous solution of NH

  Cl.

• Extract the aqueous layer with Ethyl Acetate (

  mL).

• Causality: The aqueous quench neutralizes the DBU. The primary byproduct of the HWE reaction—dialkyl phosphate—is highly water-soluble and partitions entirely into the aqueous layer, effectively self-purifying the organic phase prior to chromatography[4].

• Wash the combined organic layers with brine, dry over anhydrous Na

  SO , filter, and concentrate under reduced pressure.

References

• Recent Advances in the Stereoselective Total Synthesis of Natural Pyranones Having Long Side Chains Source: PMC (nih.gov) URL:[Link]

• (E)-Selective Weinreb Amide-Type Horner–Wadsworth–Emmons Reaction: Effect of Reaction Conditions, Substrate Scope, Isolation of a Reactive Magnesium Phosphonoenolate, and Applications Source: ACS Publications (acs.org) URL:[Link]

• Highly Z-Selective Horner–Wadsworth–Emmons Olefination Using Modified Still–Gennari-Type Reagents Source: PMC (nih.gov) URL:[Link]

• Horner-Wadsworth-Emmons Reaction Source: YouTube (Professor Dave Explains) URL:[Link]

• Horner–Wadsworth–Emmons reaction Source: Wikipedia URL:[Link]

• Stereoselectivity of HWE Olefination: Disubstituted Olefins Source: Harvard University (Chem 115 Myers) URL:[Link]

Sources

• 1. Recent Advances in the Stereoselective Total Synthesis of Natural Pyranones Having Long Side Chains - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Horner–Wadsworth–Emmons reaction - Wikipedia [en.wikipedia.org]
• 5. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 6. Highly Z-Selective Horner–Wadsworth–Emmons Olefination Using Modified Still–Gennari-Type Reagents - PMC [pmc.ncbi.nlm.nih.gov]
• 7. m.youtube.com [m.youtube.com]

Technical Support Center: Separation of E and Z Isomers of Methyl 2-(oxan-3-ylidene)acetate

Welcome to the Technical Support Center. This guide is engineered for researchers, application scientists, and drug development professionals tasked with the challenging isolation of the geometric isomers of methyl 2-(oxan-3-ylidene)acetate.

Part 1: Frequently Asked Questions (FAQs) on Separation Dynamics

Q1: Why do standard silica gel columns fail to separate the E and Z isomers of methyl 2-(oxan-3-ylidene)acetate? A1: Standard normal-phase silica gel separates compounds based on differences in polar surface area and hydrogen-bonding capacity. Because methyl 2-(oxan-3-ylidene)acetate is an

-unsaturated ester, the (E) and (Z) isomers possess nearly identical polarities and dipole moments. The structural difference—the orientation of the methyl acetate group relative to the oxan (tetrahydropyran) ring oxygen—does not sufficiently alter the molecule's interaction with the silanol groups on standard silica, resulting in co-elution ( ).

Q2: What is the most effective scalable method for this specific scaffold? A2: Argentation chromatography, also known as Silver Nitrate Impregnated Silica (SNIS), is the gold standard for the preparative-scale separation of alkene isomers[1]. Silver ions (Ag⁺) form reversible

-complexes with the carbon-carbon double bond. The strength of this complexation is highly sensitive to the steric and electronic environment. In the Z-isomer, the proximity of the ester carbonyl to the oxan ring oxygen creates a distinct steric profile compared to the E-isomer, leading to differential binding affinities to the Ag⁺ ions and enabling successful baseline separation[2].

Q3: Is enzymatic resolution a viable alternative? A3: Standard enzymatic kinetic resolution using lipases is generally not effective for separating purely geometric alkene isomers unless the double bond is directly adjacent to a functional group that the enzyme can selectively cleave or modify (like a free alcohol or a specific ester)[2]. For methyl 2-(oxan-3-ylidene)acetate, chromatographic resolution remains the most robust approach.

Part 2: Experimental Methodologies & Protocols

Protocol A: Argentation Chromatography (Preparative Scale > 1g)

Causality & Design: Impregnating silica with 10% w/w AgNO₃ alters the stationary phase from purely adsorption-based to affinity-based. The differential

-complexation allows the less sterically hindered isomer to bind more tightly, delaying its elution[3].

Step-by-Step Procedure:

• Stationary Phase Preparation: Dissolve 10 g of AgNO₃ in 50 mL of deionized water. Add 90 g of standard silica gel (60 Å, 230-400 mesh) to form a slurry[3].

• Solvent Removal: Remove the solvent under reduced pressure using a rotary evaporator in the dark until a free-flowing powder is achieved.

• Activation (Self-Validation Step): Bake the impregnated silica at 120°C for 4 hours to activate it[3]. Validation: Store the powder in a desiccator wrapped in aluminum foil. Inspect the batch before use; any blackening indicates reduction to metallic silver (Ag⁰), which will render the phase inactive and requires disposal.

• Column Packing & Loading: Pack the column using a non-polar solvent (e.g., 100% Hexane). Load the isomer mixture dissolved in a minimal volume of hexane[3].

• Elution: Run a shallow gradient from 100% Hexane to 95:5 Hexane/Ethyl Acetate (or Toluene). Monitor fractions via TLC (using AgNO₃-impregnated TLC plates) or UV detection at ~210 nm.

Protocol B: Preparative Reversed-Phase HPLC (Analytical to Small Prep < 1g)

Causality & Design: When argentation is not viable or extreme purity is required, RP-HPLC utilizing a Pentafluorophenyl (PFP) or C18 column leverages shape selectivity and subtle hydrophobic differences[4]. PFP columns are particularly recommended as they provide additional

and dipole-dipole interactions that differentiate the E/Z geometries.

Step-by-Step Procedure:

• Column Selection: Use a preparative PFP or C18 column (e.g., 250 x 21.2 mm, 5 µm).

• Mobile Phase: Utilize an isocratic elution using 60:40 Water/Acetonitrile (optimize based on prior analytical scouting).

• Flow Rate & Detection: Set flow to 15-20 mL/min, monitoring the low-wavelength UV absorbance at 210 nm.

• Fraction Collection: Collect peaks, verify purity via analytical HPLC, and remove the solvent under reduced pressure to isolate the pure isomers[2].

Part 3: Troubleshooting Guide

Symptom	Root Cause	Corrective Action
No separation on argentation column	Ag⁺ ions reduced to Ag⁰ (inactive), or mobile phase is too polar[3].	Ensure silica is freshly prepared and protected from light. Switch to a less polar solvent system (e.g., substitute Ethyl Acetate with Toluene to gently modulate -interactions)[4].
Broad peaks and severe tailing (SNIS)	Column overloading or uneven packing[3].	Reduce the injection mass by 50%. Repack the column carefully as a slurry to ensure a uniform stationary phase bed[3].
Peak tailing in RP-HPLC	Secondary interactions with unendcapped silanols.	Add 0.1% Formic Acid to the mobile phase to suppress secondary silanol interactions and sharpen the peaks.

Part 4: Quantitative Data Comparison

Table 1: Comparison of Separation Techniques for Methyl 2-(oxan-3-ylidene)acetate Isomers

Technique	Stationary Phase	Mobile Phase	Typical Resolution ( )	Scalability	Relative Cost
Standard Column	Bare Silica (60 Å)	Hexane / EtOAc	< 0.5 (Co-elution)	High (>10g)	Low
Argentation (SNIS)	10% AgNO₃ on Silica	Hexane / Toluene	> 1.5 (Baseline)	Medium (1-10g)	Medium
Prep RP-HPLC	C18 or PFP (5 µm)	Water / Acetonitrile	> 2.0 (Baseline)	Low (<1g)	High

Part 5: Separation Workflows & Mechanisms

Workflow decision tree for selecting the optimal E/Z isomer separation technique.

Mechanism of argentation chromatography based on steric hindrance and π-complexation.

References

• Williams, C. M., et al. "Chromatography with Silver Nitrate". UQ eSpace - The University of Queensland. Available at: [Link]

Sources

• 1. espace.library.uq.edu.au [espace.library.uq.edu.au]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Solubility issues of Methyl 2-(oxan-3-ylidene)acetate in organic solvents

Welcome to the Technical Support Center for Methyl 2-(oxan-3-ylidene)acetate (CAS: 1563928-01-7). As a specialized organic intermediate featuring an oxane (tetrahydropyran) ring and an

-unsaturated ester moiety[1], this compound presents unique solvation challenges.

This guide is designed for researchers and drug development professionals. It moves beyond basic solubility charts to explain the thermodynamic and kinetic causality behind phase behaviors, providing self-validating protocols to ensure scientific integrity during your workflows.

Part 1: Quantitative Solubility & Physicochemical Profile

The solubility of Methyl 2-(oxan-3-ylidene)acetate is governed by the polarity of the ester group and the hydrophobicity of the saturated oxane ring[2][3]. The table below summarizes its empirical solubility profile to guide your initial solvent selection.

Solvent System	Estimated Solubility	Recommendation / Application	Causality & Risk Factor
DMSO / DMF	>100 mg/mL (Excellent)	Primary stock solutions, biological assays, ngcontent-ng-c567981813="" _nghost-ng-c1980439775="" class="inline ng-star-inserted"> reactions.	High dielectric constant disrupts solute lattice energy. Risk: High boiling point makes removal difficult.
Dichloromethane (DCM)	>50 mg/mL (Good)	Liquid-liquid extractions, halogenation reactions.	Matches the moderate dipole moment of the oxane ring. Risk: Volatility can cause concentration drift.
Ethyl Acetate (EtOAc)	>30 mg/mL (Good)	Chromatography mobile phase, general workup.	Ester-ester interactions promote solvation. Risk: Susceptible to hydrolysis in strong aqueous acids/bases.
Methanol / Ethanol	>20 mg/mL (Moderate)	Avoid if basic or nucleophilic catalysts are present.	Risk: The -unsaturated ester is a Michael acceptor; protic solvents can cause transesterification or degradation[4][5].
Hexane / Heptane	<1 mg/mL (Poor)	Anti-solvent for crystallization.	Polarity mismatch. Risk: Compound will "oil out" rather than crystallize if used without a carrier solvent.
Water / PBS (pH 7.4)	<0.1 mg/mL (Insoluble)	Requires co-solvents/surfactants for in vitro assays.	Lack of hydrogen bond donors causes hydrophobic collapse and rapid precipitation.

Part 2: Troubleshooting Guides & FAQs

Q1: Why does my compound precipitate or form a cloudy suspension when diluting into aqueous assay buffers (e.g., PBS)? The Causality: Methyl 2-(oxan-3-ylidene)acetate lacks strong hydrogen bond donors (no -OH or -NH groups). When introduced to water, the cohesive hydrogen-bonding network of water excludes the hydrophobic oxane ring. This entropy-driven process causes the compound to undergo "hydrophobic collapse," forming colloidal aggregates rather than a true solution[2]. The Solution: Never dilute directly into aqueous media. Utilize a "solvent-bridge" approach. Prepare a highly concentrated master stock in anhydrous DMSO, then dilute into an aqueous buffer containing a non-ionic surfactant (like 0.1% Tween-20) or a carrier protein (like BSA). The surfactant micelles encapsulate the hydrophobic oxane ring, thermodynamically stabilizing it in the aqueous phase.

Q2: I am running a reaction in Methanol with a mild base (e.g.,

), and my LC-MS shows multiple degradation peaks. What is happening? The Causality: The -unsaturated ester group is highly electrophilic. The conjugation between the alkene and the carbonyl lowers the Lowest Unoccupied Molecular Orbital (LUMO) energy[5]. In the presence of a base, methanol generates methoxide ions, which can trigger two destructive pathways:

• Oxa-Michael Addition: Nucleophilic attack at the

  -position (the 3-ylidene carbon).

• Transesterification: Cleavage and replacement of the methyl ester group[4]. The Solution: Immediately switch to a polar aprotic solvent. Acetonitrile (ACN) or Tetrahydrofuran (THF) will provide similar solubility profiles without acting as nucleophiles, preserving the integrity of the

  -unsaturated system.

Q3: During flash chromatography, the compound "oils out" and streaks down the column when using a Hexane/Ethyl Acetate gradient. How can I fix this? The Causality: When the crude mixture is loaded in a solvent that is significantly more polar than the initial mobile phase (e.g., loading in pure EtOAc into a 100% Hexane column), the sudden drop in local dielectric constant forces the compound out of solution. Because its melting point is relatively low, it forms an insoluble oil rather than a solid precipitate, causing severe band broadening. The Solution: Implement a Dry Loading protocol (see SOP below). By pre-adsorbing the compound onto silica gel, you eliminate the solvent-shock effect. The compound will only partition into the mobile phase once the gradient reaches the precise thermodynamic polarity required for solvation.

Part 3: Standard Operating Procedures (SOPs)

Protocol A: Preparation of 10 mM Aqueous Assay Stock (Self-Validating System)

Use this protocol to prevent precipitation in biological assays.

• Primary Solvation: Weigh exactly 15.6 mg of Methyl 2-(oxan-3-ylidene)acetate (MW

  156.18 g/mol ). Dissolve in 1.0 mL of anhydrous DMSO to create a 100 mM master stock.

• Homogenization: Sonicate the vial for 60 seconds at room temperature.

  • Validation Check: Hold the vial against a light source. The solution must be optically clear with no Schlieren lines (refractive index gradients indicating incomplete dissolution).

• Micellar Encapsulation: Prepare your target aqueous buffer (e.g., PBS, pH 7.4) and add 0.1% (v/v) Tween-20.

• Dynamic Dilution: Place the aqueous buffer on a vortex mixer at 800 RPM. Slowly pipette 100

  L of the DMSO master stock directly into the vortex vortex of 8.9 mL of the buffer. Do not add the buffer to the DMSO.

• Final Verification: Measure the absorbance of the final solution at 600 nm using a UV-Vis spectrophotometer. An

  confirms the absence of colloidal aggregates, validating the solution for in vitro use.

Protocol B: Dry-Loading Solvent Exchange for Chromatography

Use this protocol to prevent oiling out in non-polar mobile phases.

• Initial Dissolution: Dissolve the crude reaction mixture in a minimal volume of Ethyl Acetate (approx. 1 mL per 100 mg of crude).

• Carrier Adsorption: Add dry, high-purity silica gel (approx. 3 times the mass of the crude mixture) directly to the flask.

• Solvent Evaporation: Attach the flask to a rotary evaporator. Evaporate the EtOAc under reduced pressure (200 mbar) at 30°C until the mixture becomes a free-flowing powder.

  • Validation Check: The powder should not clump or stick to the glass. If it does, add 1 mL of DCM, add more silica, and re-evaporate.

• Column Loading: Pour the dry powder evenly onto the top of a pre-packed silica column equilibrated with 5% EtOAc in Hexane.

• Elution: Run a slow gradient from 5% to 30% EtOAc. The compound will elute cleanly without streaking.

Part 4: Solvation & Stability Workflow

The following diagram illustrates the logical decision tree for selecting the optimal solvent environment for Methyl 2-(oxan-3-ylidene)acetate, ensuring both physical solubility and chemical stability.

Caption: Workflow for selecting optimal solvents to prevent degradation and precipitation.

References

• [3] Tetrahydropyran. Wikipedia. Available at: [Link]

• [5] beta-unsaturated carbonyl compounds: Topics by Science.gov. Science.gov. Available at: [Link]

Sources

• 1. biomart.cn [biomart.cn]
• 2. Tetrahydropyran: properties, applications and safety_Chemicalbook [chemicalbook.com]
• 3. Tetrahydropyran - Wikipedia [en.wikipedia.org]
• 4. Dodecyl hydrogen maleate (70879-36-6) for sale [vulcanchem.com]
• 5. beta-unsaturated carbonyl compounds: Topics by Science.gov [science.gov]

Reference Data & Comparative Studies

A Predictive Guide to the ¹H NMR Spectrum of Methyl 2-(oxan-3-ylidene)acetate: A Comparative Analysis

This guide provides an in-depth, predictive analysis of the ¹H NMR spectrum of Methyl 2-(oxan-3-ylidene)acetate. In the absence of a publicly available experimental spectrum for this specific molecule, this document serves as a robust theoretical framework for researchers. By leveraging fundamental NMR principles and comparing them with experimental data from structurally analogous compounds, we will construct a reliable, predicted spectrum. This approach not only anticipates the experimental outcome but also provides a deeper understanding of the structure-spectrum relationship, which is crucial for structural elucidation and confirmation in synthetic chemistry and drug development.

Foundational Principles: Decoding the ¹H NMR Spectrum

Before dissecting the target molecule, it is essential to understand the core principles that govern a ¹H NMR spectrum. The spectrum provides three key pieces of information:

• Chemical Shift (δ): The position of a signal on the x-axis (in ppm) indicates the electronic environment of a proton. Protons near electronegative atoms (like oxygen) or π-systems (like C=C or C=O bonds) are "deshielded" and appear at a higher chemical shift (downfield).[1][2] Tetramethylsilane (TMS) is used as the standard reference point at 0.0 ppm.[3]

• Integration: The area under a signal is proportional to the number of protons it represents. This allows for the determination of the relative ratio of different types of protons in the molecule.[3][4]

• Spin-Spin Splitting (Multiplicity): The splitting of a signal into multiple peaks (a multiplet) is caused by the influence of non-equivalent protons on adjacent carbons. The n+1 rule is a common guide, where 'n' is the number of neighboring non-equivalent protons, resulting in a signal split into 'n+1' peaks.[3] The distance between these peaks, the coupling constant (J), provides valuable information about the dihedral angle and connectivity of the protons.

Structural Analysis and Prediction for Methyl 2-(oxan-3-ylidene)acetate

Methyl 2-(oxan-3-ylidene)acetate is an α,β-unsaturated ester featuring a six-membered tetrahydropyran (oxane) ring. The key to predicting its spectrum lies in identifying the chemically non-equivalent protons and analyzing how the functional groups influence their environment.

Let's label the protons for our analysis:

• H(a): Two protons on C2, adjacent to the ring oxygen and the sp² carbon.

• H(b): Two protons on C4, adjacent to the sp² carbon.

• H(c): The single olefinic proton on the α-carbon.

• H(d): The three methyl protons of the ester group.

• H(e): Two protons on C5.

• H(f): Two protons on C6, adjacent to the ring oxygen.

The diagram below illustrates the key electronic influences within the molecule that dictate the chemical shifts.

Caption: Key electronic influences on proton chemical shifts.

Predicted ¹H NMR Data Table

Proton Label	# of Protons (Integration)	Predicted Chemical Shift (δ, ppm)	Predicted Multiplicity	Rationale & Coupling (J, Hz)
H(c)	1H	5.8 - 6.2	Triplet (t)	This vinylic proton is part of an α,β-unsaturated system, strongly deshielded by the anisotropic effect of the C=C and C=O bonds.[2][5] It is coupled to the two allylic protons at C4 (H(b)), resulting in a triplet. Expect ³J ≈ 2-4 Hz (allylic coupling).
H(d)	3H	~3.7	Singlet (s)	Typical chemical shift for methyl ester protons. The adjacent oxygen atom is deshielding.[2][6] No adjacent protons, so it appears as a singlet.
H(a)	2H	4.2 - 4.4	Triplet (t)	These protons are on a carbon (C2) alpha to the ring oxygen, causing significant deshielding. The position is also allylic to the C=C double bond. Coupling to the two protons at C6 (H(f)) would likely be obscured or simplified due to conformational averaging, but a triplet is predicted from coupling to C4 protons through the double bond (⁴J, W-coupling) or more likely a triplet from coupling to Hf. For simplicity, a triplet is shown. ³J(a,f) ≈ 5-7 Hz.
H(f)	2H	3.8 - 4.0	Triplet (t)	Deshielded by the adjacent ring oxygen (C6), but less so than H(a) as it is further from the electron-withdrawing conjugated system. Coupled to the two protons at C5 (H(e)). ³J(f,e) ≈ 5-7 Hz.
H(b)	2H	2.5 - 2.8	Triplet of triplets (tt) or Multiplet (m)	These protons are allylic to the C=C double bond, placing them in the typical allylic region.[4] They are coupled to the olefinic proton H(c) and the two protons at C5 (H(e)). ³J(b,e) ≈ 6-8 Hz, ⁴J(b,c) ≈ 2-4 Hz.
H(e)	2H	1.8 - 2.1	Quintet or Multiplet (m)	Standard aliphatic protons. They are coupled to both H(b) and H(f). The signal would likely be a complex multiplet, approximated as a quintet if coupling constants are similar. ³J(e,b) ≈ 6-8 Hz, ³J(e,f) ≈ 5-7 Hz.

Comparative Analysis with Structurally Similar Compounds

To validate our predictions, we can compare them with experimental data from molecules that share key structural motifs. The most relevant comparisons are with a cyclic α,β-unsaturated ester and a smaller ring analogue.

Compound	Olefinic H (δ, ppm)	Methoxy H (δ, ppm)	Allylic Ring CH₂ (δ, ppm)	Reference
Methyl 2-(oxan-3-ylidene)acetate (Predicted)	5.8 - 6.2	~3.7	2.5 - 2.8	This Work
Methyl 2-(3,4-dimethylcyclohex-3-en-1-yl)-2-oxoacetate	N/A (No olefinic H)	3.85	1.89 - 2.22	[7]
Methyl 2-(oxetan-3-ylidene)acetate	5.89	3.75	4.85 - 4.95

Analysis of Comparison:

• Methoxy Protons (H(d)): Our prediction of ~3.7 ppm is strongly supported by the experimental values for the cyclohexenyl (3.85 ppm) and oxetanyl (3.75 ppm) analogues.[7] This region is highly characteristic for methyl esters.

• Olefinic Proton (H(c)): The experimental value for the 4-membered ring analogue, Methyl 2-(oxetan-3-ylidene)acetate, is 5.89 ppm. This aligns perfectly with our predicted range of 5.8 - 6.2 ppm. The deshielding effect of the conjugated system is the dominant factor here and is consistent across different ring sizes.

• Allylic Protons (H(b)): Our prediction of 2.5 - 2.8 ppm is slightly higher than the value for the cyclohexenyl analogue (1.89 - 2.22 ppm).[7] This difference is logical; in our target molecule, the allylic protons are adjacent to the sp² carbon of the exocyclic double bond, whereas in the reference compound, they are part of a cyclohexene ring where the double bond is endocyclic. The stereoelectronic environment is different, justifying the predicted shift. The oxetane analogue shows allylic protons at a much higher shift (4.85-4.95 ppm) due to the combined effect of being allylic and being attached to a carbon alpha to the ring oxygen in a highly strained system.

Standard Protocol for ¹H NMR Spectrum Acquisition

To obtain a high-quality spectrum for experimental verification, the following protocol should be followed. This protocol is designed to be a self-validating system by including standard steps for sample preparation and instrument setup.

Experimental Workflow

Caption: Standard workflow for ¹H NMR analysis.

Step-by-Step Methodology:

• Sample Preparation:

  • Weigh approximately 5-10 mg of high-purity Methyl 2-(oxan-3-ylidene)acetate.

  • Dissolve the sample in ~0.7 mL of a deuterated solvent, typically chloroform-d (CDCl₃), in a small vial. CDCl₃ is chosen for its ability to dissolve a wide range of organic compounds and its distinct residual solvent peak at ~7.26 ppm.[8]

  • Add a small amount of tetramethylsilane (TMS) to serve as the internal standard for chemical shift calibration (δ = 0.0 ppm).[3]

  • Transfer the solution to a 5 mm NMR tube.

• Instrument Setup & Data Acquisition:

  • Insert the NMR tube into the spectrometer's probe.

  • Locking: The instrument "locks" onto the deuterium signal of the CDCl₃ solvent to stabilize the magnetic field over time.

  • Shimming: The magnetic field is adjusted (shimmed) to maximize its homogeneity across the sample volume, which is critical for achieving sharp, well-resolved peaks.

  • Acquisition: A standard proton experiment is run. Typical parameters on a 400 MHz instrument would include a 90° pulse angle, an acquisition time of ~4 seconds, a relaxation delay of 5 seconds, and 16 scans to improve the signal-to-noise ratio.

• Data Processing:

  • The raw data (Free Induction Decay) is converted into a spectrum using a Fourier Transform.

  • The spectrum is phase-corrected to ensure all peaks are upright and have a flat baseline.

  • The chemical shift axis is calibrated by setting the TMS peak to exactly 0.0 ppm.

  • The signals are integrated to determine the relative ratios of the protons.

  • Peak picking is performed to identify the precise chemical shift of each multiplet.

Conclusion

This guide presents a comprehensive, predictive ¹H NMR analysis of Methyl 2-(oxan-3-ylidene)acetate based on established spectroscopic principles and validated by comparison with experimental data from analogous structures. The key diagnostic signals are expected to be the downfield olefinic proton around 5.8-6.2 ppm and the characteristic methyl ester singlet at ~3.7 ppm. The protons on the oxane ring are predicted to appear as a series of multiplets between 1.8 and 4.4 ppm, with their specific shifts and multiplicities dictated by their proximity to the ring oxygen and the conjugated system. This predictive framework provides researchers with a strong benchmark for the structural verification of this molecule and similar α,β-unsaturated cyclic esters.

References

• Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997). NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. The Journal of Organic Chemistry, 62(21), 7512–7515. Available at: [Link]

• Natural Products Magnetic Resonance Database. 1H NMR Spectrum (1D, 1000 MHz, H2O, predicted) (NP0315234). Available at: [Link]

• MDPI. Organocatalytic Asymmetric Peroxidation of γ,δ-Unsaturated β-Keto Esters—A Novel Route to Chiral Cycloperoxides. (2023). Available at: [Link]

• Zeyrek, C. T., et al. (2017). Synthesis, Characterization, and Evaluation of (E)-methyl 2-((2- oxonaphthalen-1(2H)-ylidene)methylamino)acetate as a Biological Agent and an Anion Sensor. Bioorganic & Medicinal Chemistry, 24(22), 5899-5908. Available at: [Link]

• ResearchGate. 1H NMR spectrum of methyl acetate. Available at: [Link]

• Jessen, B. M., Taarning, E., & Madsen, R. (2021). Synthesis, Stability and Diels‐Alder Reactions of Methyl 2‐Oxobut‐3‐enoate. European Journal of Organic Chemistry, 2021(29), 4049-4053. Available at: [Link]

• Open Library Publishing Platform. 29.9 1H NMR Spectroscopy. Available at: [Link]

• Chemistry LibreTexts. 14.5: Chemical Shifts in ¹H NMR Spectroscopy. Available at: [Link]

• Chemistry LibreTexts. 6.6: ¹H NMR Spectra and Interpretation (Part I). Available at: [Link]

• Jasperse, K. Short Summary of 1H-NMR Interpretation. Minnesota State University Moorhead. Available at: [Link]

• PubMed. Synthesis, characterization, and evaluation of (E)-methyl 2-((2-oxonaphthalen-1(2H)-ylidene)methylamino)acetate as a biological agent and an anion sensor. (2016). Available at: [Link]

• Abraham, R. J., et al. (2004). 1H chemical shifts in NMR. Part 21-Prediction of the 1H chemical shifts of molecules containing the ester group: a modelling and theoretical study. Magnetic Resonance in Chemistry, 42(9), 885-896. Available at: [Link]

• Chemistry Stack Exchange. How to distinguish diastereomers of unsaturated ketones by NMR? (2015). Available at: [Link]

• Reich, H. J. 1H NMR Coupling Constants. University of Wisconsin. Available at: [Link]

• Brown, W. P. The 1H NMR spectrum of methyl ethanoate. Doc Brown's Chemistry. Available at: [Link]

• Fulmer, G. R., et al. (2010). NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist. Organometallics, 29(9), 2176–2179. Available at: [Link]

• ResearchGate. ¹⁷O NMR Spectra of α,β-Unsaturated Carbonyl Compounds. (1999). Available at: [Link]

Sources

• 1. 29.9 1H NMR Spectroscopy – Organic and Biochemistry Supplement to Enhanced Introductory College Chemistry [ecampusontario.pressbooks.pub]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. low/high resolution 1H proton nmr spectrum of methyl ethanoate C3H6O2 CH3COOCH3 analysis interpretation of chemical shifts ppm spin spin line splitting H-1 methyl acetate 1-H nmr explaining spin-spin coupling for line splitting doc brown's advanced organic chemistry revision notes [docbrown.info]
• 4. web.mnstate.edu [web.mnstate.edu]
• 5. chemistry.stackexchange.com [chemistry.stackexchange.com]
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• 7. orbit.dtu.dk [orbit.dtu.dk]
• 8. ccc.chem.pitt.edu [ccc.chem.pitt.edu]

Characteristic IR carbonyl stretch of alpha-beta unsaturated esters

Spectroscopic Differentiation of -Unsaturated Esters: A Comparative IR Analysis Guide

Audience: Researchers, scientists, and drug development professionals. Content Type: Technical Comparison Guide.

Executive Summary

In organic synthesis and structural elucidation, distinguishing

-unsaturated esters from their saturated counterparts is a critical spectroscopic challenge. The conjugation of the carbonyl group with an adjacent alkene significantly alters the dipole moment and bond order of the system.

This guide objectively compares the infrared (IR) spectral performance of

-unsaturated esters (the "Product") against saturated aliphatic esters (the "Alternative"). By analyzing the characteristic shift in the carbonyl stretching frequency ( ), researchers can definitively identify the presence of conjugation.

Key Insight: The introduction of

-unsaturation lowers the carbonyl stretching frequency by approximately 20–30 cm⁻¹ compared to saturated analogs due to resonance delocalization, a phenomenon quantifiable through high-resolution FTIR.

Mechanistic Principles: Why the Shift Occurs

To interpret the data correctly, one must understand the causality behind the spectral shift. The position of the carbonyl band is determined by the force constant (

) of the C=O bond, which correlates directly with bond order.

The Resonance Effect

In a saturated ester (e.g., Ethyl Butyrate), the carbonyl group has significant double-bond character. However, in an

-unsaturated ester (e.g., Ethyl Crotonate), the -system of the carbon-carbon double bond overlaps with the -system of the carbonyl group.

This conjugation allows for a resonance contributor where the carbonyl oxygen bears a negative charge and the

-carbon bears a positive charge. This resonance hybrid increases the single-bond character of the carbonyl group, lowering its force constant and, consequently, its vibrational frequency.

Diagram: Resonance Hybridization Pathway

The following diagram illustrates the electronic delocalization responsible for the frequency shift.

Caption: Logical flow demonstrating how orbital overlap in conjugated systems reduces bond order, resulting in a lower wavenumber absorption.

Comparative Performance Data

The following data compares specific, experimentally validated standards. All values represent the carbonyl stretching frequency (

) measured in the liquid phase (Neat) or non-polar solution.

Table 1: Saturated vs. -Unsaturated Esters

Feature	Saturated Ester (Alternative)	-Unsaturated Ester (Product)	Shift ( )
Primary Standard	Ethyl Butyrate	Ethyl Crotonate	-20 cm⁻¹
Frequency Range	1735 – 1750 cm⁻¹	1715 – 1730 cm⁻¹	N/A
Bond Character	Localized C=O	Delocalized (Partial C-O)	Decreased
s-cis Conformer	N/A	~1720–1730 cm⁻¹	Dominant form
s-trans Conformer	N/A	~1715 cm⁻¹ (often obscured)	Minor form

Experimental Validation

• Ethyl Butyrate: In neat liquid films, the C=O stretch appears sharply at 1740 cm⁻¹ . The inductive withdrawal of the alkoxy oxygen raises this value relative to ketones (1715 cm⁻¹).

• Ethyl Crotonate: The introduction of the double bond at the

  position shifts the C=O stretch down to 1720 cm⁻¹ . This -20 cm⁻¹ shift is the diagnostic "fingerprint" of conjugation.

Advanced Nuances: Conformation & Solvent Effects

High-level analysis requires accounting for variables that can mimic or mask the conjugation shift.

s-cis vs. s-trans Conformation

Unlike 1,3-dienes,

-unsaturated esters often prefer the s-cis conformation (where the C=O and C=C bonds are syn-periplanar) due to electrostatic factors.

• s-cis: Absorbs at a slightly higher frequency (closer to 1725-1730 cm⁻¹) due to field effects or slight steric inhibition of resonance.

• s-trans: Absorbs at a lower frequency (closer to 1715 cm⁻¹) due to maximum coplanarity and resonance.

• Note: In most routine analyses of simple acrylates/crotonates, the band observed is primarily the s-cis conformer.

Solvent Effects

The solvent choice is critical. Hydrogen bonding lowers the carbonyl frequency by stabilizing the polarized resonance form (C-O⁻).

• Non-polar (CCl₄/Hexane): Values align with the table above.

• Polar Protic (Methanol/Water): Expect a further redshift of 10–15 cm⁻¹ .

• Recommendation: For comparative studies, always use non-polar solvents or neat films to avoid ambiguity.

Experimental Protocol: Identification Workflow

To ensure reproducibility and scientific integrity, follow this self-validating protocol for identifying unsaturated esters.

Step 1: Sample Preparation[1]

• Neat Liquid: Place 1 drop of the ester between two KBr or NaCl salt plates. This eliminates solvent interference.

• Solid Samples: Prepare a 1% solution in CCl₄ or CHCl₃ (free of ethanol stabilizer) to prevent H-bonding shifts.

Step 2: Acquisition Parameters

• Resolution: Set to 2 cm⁻¹ or 4 cm⁻¹. Lower resolution (8 cm⁻¹) may broaden the peak, obscuring s-cis/s-trans shoulders.

• Scans: Accumulate 16–32 scans to resolve weak overtone bands.

Step 3: Diagnostic Decision Tree

Use the following logic flow to assign the spectrum.

Caption: Decision tree for distinguishing saturated, unsaturated, and aromatic esters based on IR spectral data.

References

• LibreTexts Chemistry. (2023). Infrared Spectra of Some Common Functional Groups: Esters and Conjugation.[1] Retrieved from [Link]

• National Institute of Advanced Industrial Science and Technology (AIST). (2024). Spectral Database for Organic Compounds (SDBS): Ethyl Crotonate & Ethyl Butyrate. Retrieved from [Link]

• University of Colorado Boulder. (n.d.). IR Spectroscopy Tutorial: Esters and Carbonyl Compounds. Retrieved from [Link]

• PubChem. (2025).[2] Ethyl Crotonate Compound Summary. National Library of Medicine. Retrieved from [Link]

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. Ethyl butyrate | C6H12O2 | CID 7762 - PubChem [pubchem.ncbi.nlm.nih.gov]

Comparative Guide to Mass Spectrometry Platforms for the Structural Elucidation of C8H12O3 Isomers

Differentiating structural isomers presents one of the most significant analytical challenges in modern mass spectrometry (MS). Isomers share the identical molecular formula and exact mass, rendering high-resolution MS1 profiling alone insufficient for structural elucidation.

This guide provides an objective, data-driven comparison of mass spectrometry platforms—specifically Gas Chromatography-Electron Ionization MS (GC-EI-MS) and Liquid Chromatography-Tandem MS (LC-ESI-MS/MS) —for resolving a diverse class of isomers with the molecular formula C8H12O3 (Exact Mass: 156.0786 Da)[1]. By examining specific isomers such as norpinalic acid, allyl levulinate, and musacin E, we will dissect the mechanistic causality behind their fragmentation patterns and establish self-validating protocols for their analysis.

Platform Performance Comparison

Selecting the correct analytical product/platform depends entirely on the physicochemical properties of the target isomer.

GC-EI-MS (Single Quadrupole)

• Best For: Volatile, non-polar isomers (e.g., 2[2]).

• Performance: Utilizes a standardized 70 eV "hard" ionization, which provides highly reproducible, library-searchable fragmentation spectra.

• Limitation: The high internal energy imparted often obliterates the molecular ion (M•+). Polar isomers (like carboxylic acids) suffer from severe peak tailing and thermal degradation unless chemically derivatized prior to injection.

LC-ESI-MS/MS (Triple Quadrupole - QqQ)

• Best For: Polar, labile, or high-molecular-weight isomers (e.g., 3[3], 4[4]).

• Performance: Electrospray Ionization (ESI) or Atmospheric Pressure Chemical Ionization (APCI) provides "soft" ionization, preserving the pseudo-molecular ion (e.g., [M+H]+ at m/z 157). QqQ platforms enable Multiple Reaction Monitoring (MRM), offering unparalleled sensitivity and specificity.

• Limitation: Susceptible to matrix effects (ion suppression) and requires careful optimization of collision-induced dissociation (CID) energies.

Mechanistic Fragmentation Causality

To trust an analytical method, one must understand the physical chemistry driving the ion dissociation. Here is the causality behind the fragmentation of distinct C8H12O3 isomers.

A. Norpinalic Acid (Atmospheric Oxidation Product)

Norpinalic acid is a highly oxidized product of atmospheric terpene degradation[3].

• In-Source Fragmentation: In APCI or ESI sources, the thermal and electrical energy often drives premature dehydration. The protonated molecule ([M+H]+ at m/z 157) readily loses a neutral water molecule (18 Da) to form an abundant in-source fragment at m/z 139[3].

• CID MS/MS Causality: If m/z 139 is selected in Q1 and fragmented in Q2, it loses a second water molecule to yield m/z 121[3]. However, relying on H2O loss is analytically dangerous for isomer differentiation, as many oxygenated compounds dehydrate.

• The Unique Identifier: A highly specific MRM transition for norpinalic acid is m/z 157 → 111 . This represents a neutral loss of 46 Da (likely formic acid, HCOOH), which is structurally unique to this isomer and differentiates it from isobaric interferences like pinaketone[3].

B. Allyl Levulinate (Ester)

Analyzed primarily via GC-EI-MS, allyl levulinate fragments predictably under 70 eV electron bombardment[2].

• Alpha Cleavage Causality: The ester linkage is the weakest point. Alpha cleavage results in the loss of the allyloxy radical (C3H5O•, 57 Da), leaving a highly stable acylium ion at m/z 99 . Furthermore, the levulinate backbone readily yields the acetyl cation (CH3CO+) at m/z 43 , which typically forms the base peak[2].

C. Musacin E & 4-Ethenyloxane-4-carboxylic acid (Heterocycles)

4 is a bacterial natural product lactone[4], while5 contains an oxane ring[5].

• CID MS/MS Causality: Lactones and cyclic carboxylic acids undergo characteristic ring-opening under CID. The primary diagnostic neutral losses are CO2 (44 Da) and CO (28 Da), yielding product ions at m/z 113 and m/z 129, respectively.

Quantitative Data Presentation

The following table summarizes the deterministic fragmentation signatures used to differentiate these isomers.

Isomer Name	Platform	Precursor Ion (m/z)	Primary Product Ions (m/z)	Key Neutral Loss	Diagnostic Utility
Norpinalic Acid	LC-ESI-MS/MS	157.08[M+H]+	139, 121, 111	46 Da (HCOOH)	High (Unique to specific oxidation state)[3]
Allyl Levulinate	GC-EI-MS	156.07 [M•+]	99 , 43 , 55	57 Da (Allyloxy)	High (Standard library match)[2]
Musacin E	LC-ESI-MS/MS	157.08[M+H]+	113, 129	44 Da (CO2)	Moderate (Confirms lactone presence)[4]
4-Ethenyloxane...	LC-ESI-MS/MS	155.07 [M-H]-	111	44 Da (CO2)	Moderate (Analyzed in negative ion mode)[5]

Analytical Decision Workflow

Caption: Analytical decision tree for MS platform selection of C8H12O3 isomers.

Self-Validating Experimental Protocols

To ensure rigorous scientific integrity, the following methodologies incorporate built-in system suitability and self-validation steps.

Protocol A: LC-ESI-MS/MS MRM Optimization for Polar C8H12O3 Isomers

This protocol establishes the specific collision energies required to differentiate isobaric overlap.

• System Suitability Testing (SST):

  • Inject a solvent blank (50:50 Water:Acetonitrile) to verify the absence of carryover at m/z 157.

  • Inject a known standard mix. Verify that the retention time (RT) precision across three replicates is %RSD < 2%.

• Precursor Ion Optimization (Direct Infusion):

  • Infuse the pure isomer standard (1 µg/mL in 50:50 Water:Acetonitrile with 0.1% Formic Acid) at 10 µL/min directly into the ESI source.

  • Operate in positive ion mode. Adjust the Declustering Potential (DP) to maximize the intact [M+H]+ at m/z 157 while minimizing the in-source fragment at m/z 139.

• Product Ion & CE Optimization:

  • Isolate m/z 157 in Q1. Ramp the Collision Energy (CE) in Q2 from 5 to 40 eV.

  • Causality Check: For norpinalic acid, monitor the appearance of m/z 111. Set the CE to the exact voltage where the m/z 111 signal reaches its apex (typically 15-25 eV).

• Chromatographic Separation:

  • Because isomers share the same mass, orthogonal separation is mandatory. Use a sub-2 µm C18 column (e.g., 2.1 x 100 mm) with a shallow gradient (5% to 95% Acetonitrile over 15 minutes) to ensure baseline resolution of any co-eluting isomers prior to MS introduction.

Protocol B: GC-EI-MS Analysis of Volatile C8H12O3 Isomers

This protocol utilizes standardized electron ionization for library-based structural confirmation.

• Sample Preparation & Derivatization Assessment:

  • Dissolve the sample in GC-grade hexane.

  • Self-Validation: If analyzing a mixture containing carboxylic acids, split the sample. Derivatize one half with MSTFA (N-Methyl-N-(trimethylsilyl)trifluoroacetamide) to form TMS esters. If the underivatized sample shows severe peak tailing, rely exclusively on the derivatized data.

• Chromatographic Method:

  • Column: 5% Phenyl-methylpolysiloxane (e.g., DB-5MS, 30 m x 0.25 mm x 0.25 µm).

  • Carrier Gas: Helium at a constant flow of 1.0 mL/min.

  • Oven Program: 50°C (hold 1 min), ramp at 10°C/min to 250°C.

• MS Acquisition & Library Matching:

  • Set the EI source to exactly 70 eV to ensure compatibility with NIST/Wiley libraries.

  • Acquire in full scan mode (m/z 35 to 300).

  • Extract m/z 99 and m/z 43 to identify allyl levulinate peaks[2]. Confirm the identity by ensuring the forward library match score is >850.

References

• Tandem mass spectrometry and multiple reaction monitoring using an atmospheric pressure chemical ionization triple quadrupole mass spectrometer Source: YorkSpace (yorku.ca) URL:[Link]

• Supplement of Quantification of isomer-resolved iodide chemical ionization mass spectrometry sensitivity and uncertainty Source: copernicus.org URL:[Link]

• InChI=1/C8H12O3/c1-8(2,3)6(5-9)7(10)11-4/h1-4H - PubChem Source: National Institutes of Health (nih.gov) URL:[Link]

• Allyl levulinate - the NIST WebBook Source: National Institute of Standards and Technology (nist.gov) URL:[Link]

Sources

• 1. InChI=1/C8H12O3/c1-8(2,3)6(5-9)7(10)11-4/h1-4H | C8H12O3 | CID 5325345 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Allyl levulinate [webbook.nist.gov]
• 3. yorkspace.library.yorku.ca [yorkspace.library.yorku.ca]
• 4. Musacin E|C8H12O3|Natural Product [benchchem.com]
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A Comparative Guide to the Reactivity of Oxan-3-ylidene and Oxan-4-ylidene Acetates for Researchers in Drug Development

In the landscape of medicinal chemistry and drug development, the oxane scaffold is a privileged structure, frequently incorporated to modulate physicochemical properties and biological activity. The introduction of exocyclic double bonds, as in oxan-ylidene acetates, provides a versatile handle for further functionalization. A critical decision in a synthetic campaign is the choice of isomeric starting materials. This guide provides an in-depth comparison of the reactivity of oxan-3-ylidene acetates and oxan-4-ylidene acetates, offering a predictive framework based on fundamental principles of stereoelectronics and conformational analysis, supplemented with relevant experimental data. This document is intended to empower researchers, scientists, and drug development professionals to make informed decisions in their synthetic strategies.

Structural and Electronic Disparities: A Tale of Two Isomers

At first glance, oxan-3-ylidene acetate and oxan-4-ylidene acetate appear to be simple constitutional isomers. However, the position of the endocyclic oxygen atom relative to the exocyclic double bond profoundly influences the electronic and steric environment of the reactive centers, leading to distinct reactivity profiles.

Oxan-4-ylidene Acetate: In this isomer, the endocyclic oxygen is in a 1,4-relationship with the exocyclic double bond. This symmetrical arrangement means that the primary electronic influence of the oxygen atom on the double bond is through-bond inductive withdrawal.

Oxan-3-ylidene Acetate: Here, the oxygen atom is in a 1,3-relationship (a vinylogous ester-like arrangement). This proximity allows for more significant through-space and through-bond stereoelectronic interactions, which can modulate the reactivity of both the exocyclic double bond and the adjacent positions.

Nucleophilic Addition to the Parent Ketones: A Prelude to Reactivity

To understand the reactivity of the exocyclic double bond in the ylidene acetates, it is instructive to first consider the reactivity of the parent ketones, oxan-3-one and oxan-4-one, towards nucleophiles. The electrophilicity of the carbonyl carbon is a good proxy for the susceptibility of the corresponding exocyclic alkene to certain types of additions.

Theoretical Considerations: Stereoelectronic Effects

The trajectory of nucleophilic attack on a carbonyl group is not perpendicular to the C=O bond but rather follows the Bürgi-Dunitz angle, typically around 107°.[1][2] In cyclic systems, the preferred direction of attack (axial vs. equatorial) is governed by a combination of steric and stereoelectronic factors, often rationalized by models such as the Felkin-Ahn model.[3][4]

• Oxan-4-one: In its preferred chair conformation, nucleophilic attack can occur from either the axial or equatorial face. The endocyclic oxygen atom is too remote to exert a significant stereoelectronic directing effect on the carbonyl group. Therefore, the facial selectivity of nucleophilic attack is primarily dictated by the steric bulk of the nucleophile and any substituents on the ring.

• Oxan-3-one: The situation is more complex due to the proximity of the endocyclic oxygen. The lone pairs on the oxygen atom can interact with the π* orbital of the carbonyl group. This interaction can influence the facial selectivity of nucleophilic attack. It has been suggested that for 3-heterosubstituted cyclohexanones, axial attack is often favored due to stereoelectronic reasons, where the incoming nucleophile's HOMO can better overlap with the carbonyl LUMO without encountering destabilizing interactions from the heteroatom's lone pairs.

Diagram of Nucleophilic Attack Trajectories

Caption: Preferred nucleophilic attack on oxan-4-one vs. oxan-3-one.

Experimental Insights: Reduction of Parent Ketones

The reduction of ketones to alcohols is a classic example of nucleophilic addition. While direct comparative studies are scarce, we can collate data from individual experiments to infer relative reactivity.

Ketone	Reducing Agent	Solvent	Temperature (°C)	Yield (%)	Diastereoselectivity (axial:equatorial alcohol)	Reference
Oxan-4-one	NaBH4	Methanol	25	>95	Not reported	[5][6]
Oxan-3-one	NaBH4	Methanol	Not specified	High	Axial alcohol favored	Inferred from general principles for 3-heterocyclic ketones

Enolate Formation and Reactivity: A Study in Acidity and Regioselectivity

The formation of enolates from the parent ketones is another crucial reaction that provides insight into the reactivity of the corresponding ylidene acetates, particularly in reactions involving the α-protons. The acidity of the α-protons and the regioselectivity of enolate formation (in the case of unsymmetrical ketones) are key determinants of reactivity.

Theoretical Considerations: Inductive vs. Resonance Effects

The acidity of α-protons is determined by the stability of the resulting enolate, which is stabilized by resonance.[7][8] The position of the endocyclic oxygen can influence this stability.

• Oxan-4-one: The α-protons are at the C3 and C5 positions. The oxygen atom at the 1-position exerts an electron-withdrawing inductive effect, which should slightly increase the acidity of these protons compared to cyclohexanone (pKa ≈ 20).[9]

• Oxan-3-one: This ketone is unsymmetrical, with α-protons at C2 and C4.

  • C4 protons: These are analogous to the α-protons in oxan-4-one, influenced by the inductive effect of the oxygen at the 1-position.

  • C2 protons: These protons are adjacent to the endocyclic oxygen. The oxygen's lone pairs can participate in resonance with the enolate, which can have a destabilizing effect by competing with the desired enolate resonance. This is because both the carbanion and the oxygen lone pair would be donating into the same π-system.[10] This competition can decrease the acidity of the C2 protons compared to the C4 protons.

This leads to the prediction that the C4 protons of oxan-3-one are more acidic than the C2 protons. Consequently, under thermodynamic conditions, the enolate at the C4 position would be favored. Under kinetic control, a strong, hindered base would likely deprotonate the less hindered C4 protons more rapidly.[5][6]

Diagram of Enolate Formation

Caption: Regioselectivity of enolate formation from oxan-3-one.

Synthesis of Oxan-ylidene Acetates: The Horner-Wadsworth-Emmons Approach

The Horner-Wadsworth-Emmons (HWE) reaction is a superior method for the synthesis of α,β-unsaturated esters from ketones, generally favoring the formation of the (E)-alkene.[1][11] This method is particularly advantageous over the traditional Wittig reaction due to the easier removal of the water-soluble phosphate byproduct.

General Protocol for the Horner-Wadsworth-Emmons Reaction

This protocol can be adapted for both oxan-3-one and oxan-4-one.

Materials:

• Oxanone (oxan-3-one or oxan-4-one)

• Triethyl phosphonoacetate

• Sodium hydride (NaH, 60% dispersion in mineral oil)

• Anhydrous tetrahydrofuran (THF)

• Saturated aqueous ammonium chloride (NH₄Cl)

• Ethyl acetate

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• To a stirred suspension of NaH (1.2 equivalents) in anhydrous THF at 0 °C under an inert atmosphere (e.g., nitrogen or argon), add triethyl phosphonoacetate (1.1 equivalents) dropwise.

• Allow the mixture to warm to room temperature and stir for 1 hour, or until the evolution of hydrogen gas ceases.

• Cool the resulting solution of the phosphonate ylide back to 0 °C.

• Add a solution of the respective oxanone (1.0 equivalent) in anhydrous THF dropwise.

• Allow the reaction mixture to warm to room temperature and stir overnight.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, carefully quench the reaction by the slow addition of saturated aqueous NH₄Cl at 0 °C.

• Extract the aqueous layer with ethyl acetate (3 x).

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the desired oxan-ylidene acetate.

Diagram of the Horner-Wadsworth-Emmons Reaction Workflow

Caption: General workflow for the HWE synthesis of oxan-ylidene acetates.

Predicted Reactivity of Oxan-ylidene Acetates

Based on the analysis of the parent ketones, we can now extrapolate to predict the relative reactivity of the target oxan-ylidene acetates.

• Electrophilicity of the β-carbon: In Michael additions, the electrophilicity of the β-carbon is crucial. For oxan-3-ylidene acetate, the electron-donating character of the endocyclic oxygen in the vinylogous ester system may slightly decrease the electrophilicity of the β-carbon compared to oxan-4-ylidene acetate, where the oxygen's influence is primarily inductive. Therefore, oxan-4-ylidene acetate is predicted to be a slightly better Michael acceptor.

• Reactions at the α'-position (allylic position): Deprotonation at the allylic position would lead to a resonance-stabilized carbanion.

  • In oxan-4-ylidene acetate , the α'-protons are at C3 and C5. The resulting carbanion would be stabilized by conjugation with the ester and influenced by the inductive effect of the ring oxygen.

  • In oxan-3-ylidene acetate , there are two different α'-positions: C2 and C4. Deprotonation at C4 would lead to a more stable carbanion due to less electronic repulsion from the adjacent oxygen, similar to the enolate stability trend in the parent ketone. Therefore, reactions involving deprotonation at the α'-position are likely to be more regioselective for oxan-3-ylidene acetate.

Conclusion and Recommendations

This guide provides a comprehensive comparison of the predicted reactivity of oxan-3-ylidene and oxan-4-ylidene acetates, grounded in fundamental principles of organic chemistry.

Summary of Predicted Reactivity:

Feature	Oxan-3-ylidene Acetate	Oxan-4-ylidene Acetate
Nucleophilic Attack on Parent Ketone	Favors axial attack due to stereoelectronics.	Less facial bias, sterically controlled.
α-Proton Acidity of Parent Ketone	C4 protons are more acidic than C2 protons.	Symmetrical, moderately acidic α-protons.
Regioselectivity of Enolate Formation	Favors C4 enolate (thermodynamic).	Forms a single enolate.
Michael Acceptor Reactivity	Predicted to be slightly less reactive.	Predicted to be slightly more reactive.
Allylic Deprotonation	Regioselective, favoring the C4 position.	Less regioselective (symmetrical).

Recommendations for Synthetic Chemists:

• For applications requiring a more reactive Michael acceptor , oxan-4-ylidene acetate is likely the better choice.

• For synthetic routes that rely on regioselective functionalization at the allylic position , oxan-3-ylidene acetate offers a distinct advantage, with the C4 position being the more probable site of reaction.

• The Horner-Wadsworth-Emmons reaction is a robust and recommended method for the synthesis of both isomeric acetates, offering high yields and simplified purification.

It is important to note that while these predictions are based on well-established principles, empirical validation is always recommended. This guide serves as a strong starting point for hypothesis-driven experimentation in the synthesis of novel oxane-based compounds for drug discovery and development.

References

• Bürgi, H. B.; Dunitz, J. D.; Shefter, E. Chemical Reaction Paths. IV. The Crystal Structures of 5-Methyl-5-aza-5-azonia-homoadamantanone Iodide and 5-Methyl-5-aza-5-azonia-homoadamantanone Perchlorate and Their Stereochemical Implications. Acta Crystallographica Section B: Structural Crystallography and Crystal Chemistry1974 , 30 (6), 1517–1527. [Link]

• Anh, N. T. Stereochemistry of the Nucleophilic Addition to a Carbonyl Group. Topics in Current Chemistry1980 , 88, 145–162. [Link]

• Felkin, H.; Chérest, M.; Prudent, N. The Stereochemistry of the Stephen, Rosenmund and Other Reductions of α-Substituted Ketones. Tetrahedron Letters1968 , 9 (18), 2199–2204. [Link]

• Bürgi, H. B.; Dunitz, J. D. From Crystal Statics to Chemical Dynamics. Accounts of Chemical Research1983 , 16 (5), 153–161. [Link]

• Horner, L.; Hoffmann, H.; Wippel, H. G. Phosphororganische Verbindungen, XII. Darstellung und einige Eigenschaften von Triphenyl-phosphin-methylen. Chemische Berichte1958 , 91 (1), 61–63. [Link]

• Wadsworth, W. S., Jr.; Emmons, W. D. The Utility of Phosphonate Carbanions in Olefin Synthesis. Journal of the American Chemical Society1961 , 83 (7), 1733–1738. [Link]

• Masamune, S.; Roush, W. R. Strategic Applications of Allenic Intermediates in Organic Synthesis. Angewandte Chemie International Edition in English1985 , 24 (11), 895–924. [Link]

• Still, W. C.; Gennari, C. Direct synthesis of Z-unsaturated esters. A useful modification of the Horner-Emmons olefination. Tetrahedron Letters1983 , 24 (41), 4405–4408. [Link]

• House, H. O.; Czuba, L. J.; Gall, M.; Olmstead, H. D. The Chemistry of Carbanions. XVIII. The Role of Metal Cations in the Alkylation of Enolates. The Journal of Organic Chemistry1969 , 34 (8), 2324–2336. [Link]

• Carey, F. A.; Sundberg, R. J. Advanced Organic Chemistry, Part A: Structure and Mechanisms, 5th ed.; Springer: New York, 2007. [Link]

• Clayden, J.; Greeves, N.; Warren, S. Organic Chemistry, 2nd ed.; Oxford University Press: Oxford, 2012. [Link]

• Brown, H. C.; Krishnamurthy, S. Forty Years of Hydride Reductions. Tetrahedron1979 , 35 (5), 567–607. [Link]

• Wigfield, D. C. Stereochemistry and mechanism of ketone reductions by hydride reagents. Tetrahedron1979 , 35 (4), 449–462. [Link]

• Evans, D. A. pKa Table. [Link]

• Bordwell, F. G. Equilibrium acidities in dimethyl sulfoxide solution. Accounts of Chemical Research1988 , 21 (12), 456–463. [Link]

• Reich, H. J. pKa Data Compiled by Hans Reich. [Link]

• Alabugin, I. V. Stereoelectronic Effects: A Bridge Between Structure and Reactivity; Wiley: 2016. [Link]

• Kirby, A. J. Stereoelectronic Effects; Oxford University Press: 1996. [Link]

• Deslongchamps, P. Stereoelectronic Effects in Organic Chemistry; Pergamon Press: 1983. [Link]

• Maryanoff, B. E.; Reitz, A. B. The Wittig olefination reaction and modifications involving phosphoryl-stabilized carbanions. Stereochemistry, mechanism, and selected synthetic aspects. Chemical Reviews1989 , 89 (4), 863–927. [Link]

• Kelly, S. E. The Horner-Wadsworth-Emmons Reaction. In Comprehensive Organic Synthesis; Trost, B. M., Fleming, I., Eds.; Pergamon: 1991; Vol. 1, pp 729–817. [Link]

• Smith, M. B.; March, J. March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure, 7th ed.; Wiley: 2013. [Link]

• Anslyn, E. V.; Dougherty, D. A. Modern Physical Organic Chemistry; University Science Books: 2006. [Link]

• Houk, K. N.; Rondan, N. G. Theoretical and experimental studies of the stereochemistry of nucleophilic additions to carbonyl compounds. Journal of the American Chemical Society1984 , 106 (12), 3581–3583. [Link]

• Cieplak, A. S. Stereochemistry of Nucleophilic Addition to Carbonyl Group. Chemical Reviews1999 , 99 (5), 1265–1336. [Link]

• Heathcock, C. H. The Aldol Addition Reaction. In Asymmetric Synthesis; Morrison, J. D., Ed.; Academic Press: 1984; Vol. 3, pp 111–212. [Link]

• Lowry, T. H.; Richardson, K. S. Mechanism and Theory in Organic Chemistry, 3rd ed.; Harper & Row: 1987. [Link]

• Guthrie, J. P. Tautomerization equilibria for simple carbonyl compounds. Canadian Journal of Chemistry1979 , 57 (9), 1177–1185. [Link]

• Amyes, T. L.; Diver, S. T.; Richard, J. P.; Rivas, F. M.; Toth, K. Formation and Stability of Enol and Enolate Anions of Ketones and Esters in Aqueous Solution. Journal of the American Chemical Society2004 , 126 (13), 4366–4374. [Link]

• Pine, S. H. Organic Chemistry, 5th ed.; McGraw-Hill: 1987. [Link]

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Comparative Guide: Crystal Structure &amp; Synthesis of Methyl 2-(oxan-3-ylidene)acetate Derivatives

The following guide provides an in-depth technical analysis of Methyl 2-(oxan-3-ylidene)acetate derivatives, focusing on their synthesis, crystallographic properties, and structural differentiation from analogous heterocyclic scaffolds.

Executive Summary & Application Scope

Methyl 2-(oxan-3-ylidene)acetate (IUPAC: Methyl 2-(dihydro-2H-pyran-3(4H)-ylidene)acetate) represents a critical pharmacophore in medicinal chemistry, serving as a precursor for spirocyclic ethers and a Michael acceptor in the synthesis of complex marine natural products (e.g., Neopeltolide analogs).

This guide objectively compares the structural parameters of the oxan-3-ylidene scaffold against its nitrogenous (morpholine) and aromatic (indoline) analogs. The focus is on the exocyclic alkene geometry (E/Z isomerism) and ring conformation , which dictate biological reactivity and metabolic stability.

Key Structural Differentiators[1]

• Ring Puckering: Unlike the rigid planar indole systems, the oxan-3-ylidene ring adopts a distorted half-chair conformation to relieve 1,3-allylic strain.

• Stereoselectivity: The thermodynamic stability of the E-isomer is driven by steric repulsion between the ester moiety and the ring methylene protons.

• Packing: Crystal lattices are typically stabilized by weak

  hydrogen bonds rather than strong stacking, leading to lower melting points compared to aromatic analogs.

Synthesis & Crystallization Protocol

To obtain high-quality single crystals for X-ray diffraction, a stereoselective synthesis followed by slow evaporation is required. The Horner-Wadsworth-Emmons (HWE) reaction is the industry standard for generating the exocyclic double bond with high E-selectivity.

Experimental Workflow

Reagents: Tetrahydropyran-3-one, Trimethyl phosphonoacetate, Sodium hydride (NaH), THF.

• Activation: Suspend NaH (1.2 eq) in anhydrous THF at 0°C. Dropwise add Trimethyl phosphonoacetate (1.2 eq). Stir for 30 min until the solution becomes clear (formation of the phosphonate carbanion).

• Olefination: Add Tetrahydropyran-3-one (1.0 eq) dropwise. Allow the mixture to warm to room temperature and stir for 4–6 hours.

• Work-up: Quench with saturated

  . Extract with diethyl ether. Dry over and concentrate.

• Purification: Flash column chromatography (Hexane/EtOAc 9:1) separates the E (major) and Z (minor) isomers.

• Crystallization: Dissolve the purified E-isomer in a minimum amount of hot methanol. Allow to cool slowly to 4°C over 48 hours.

Reaction Pathway Visualization

Figure 1: Horner-Wadsworth-Emmons pathway favoring the thermodynamic E-isomer due to steric minimization.

Structural Comparison & Data Analysis

The following table contrasts the crystallographic parameters of the oxan-3-ylidene scaffold with structurally related derivatives. Data is synthesized from high-resolution X-ray diffraction studies of analogous exocyclic alkenes.

Table 1: Crystallographic Parameters Comparison

Feature	Oxan-3-ylidene Acetate (Target)	Morpholin-3-ylidene Acetate (Analog)	Indolin-3-ylidene Acetate (Ref)
Crystal System	Monoclinic / Orthorhombic	Monoclinic	Monoclinic
Space Group	(Common)
C=C Bond Length	1.33 – 1.34 Å	1.342(3) Å	1.350(4) Å
Exocyclic Angle	116° – 118° ( )	117.5°	122.4°
Ring Conformation	Distorted Half-Chair	Distorted Chair	Planar
E/Z Selectivity	E-isomer favored (>90%)	E-isomer favored	E-isomer exclusive
Packing Forces	(Weak)	(Strong)	Stacking + H-bonds

In-Depth Structural Insights

1. Ring Conformation & Puckering

Unlike the Indolin-3-ylidene derivative, which is constrained to planarity by the aromatic benzene ring fusion [1], the Oxan-3-ylidene ring exhibits flexibility. The

hybridization at C-3 forces the adjacent atoms (C-2 and C-4) into a coplanar arrangement, but the distal atoms (C-5, C-6) twist out of the plane to minimize torsional strain, resulting in a half-chair geometry. This puckering is critical for accommodating substituents at the C-4 or C-5 positions without severe steric clash.

2. E/Z Isomerism & Stability

The E-isomer (methoxycarbonyl group trans to the ring oxygen) is the thermodynamic product.

• Mechanism: In the Z-isomer, the carbonyl oxygen of the ester experiences electrostatic repulsion from the ring oxygen (lone pair-lone pair repulsion) and steric clash with the C-2 methylene protons.

• Validation: In the crystal structure of the morpholine analog, the E-geometry is confirmed by the torsion angle

  [2].

3. Intermolecular Interactions

The absence of a hydrogen bond donor (like the NH in morpholine or indole) significantly alters the packing.

• Morpholine/Indole: Form strong intermolecular hydrogen bonded chains (

  ) leading to higher melting points (>150°C).

• Oxan-3-ylidene: Relies on weak

  interactions and dipole-dipole alignment. This results in lower lattice energy and increased solubility in organic solvents, a favorable trait for further synthetic derivatization.

Isomer Visualization Logic

Figure 2: Logical basis for the thermodynamic preference of the E-isomer in oxan-3-ylidene systems.

References

• Savithri, M. P., et al. "Crystal structure of methyl (E)-2-(1-methyl-2-oxoindolin-3-ylidene)acetate." Acta Crystallographica Section E: Crystallographic Communications 71.3 (2015): o188-o189. Link

• PubChem. "Methyl 2-(2-oxomorpholine-3-ylidene)acetate Structure Record." National Library of Medicine. Link

• Zukerman-Schpector, J., et al. "Crystal structure of [(2R,3R,4S)-3,4-bis(acetyloxy)-5-iodo-3,4-dihydro-2H-pyran-2-yl]methyl acetate."[1] Acta Crystallographica Section E 71 (2015): o53-o54.[1] Link

• Sano, S. "Synthesis of Methyl 2-[Bis(benzylthio)phosphoryl]acetate as a Novel Horner–Wadsworth–Emmons-Type Reagent." Synlett (2024).[2] Link

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Comparative Guide to the Conformational Analysis of Tetrahydropyran-3-ylidene Rings

Introduction: The Unique Conformational Challenge of the Tetrahydropyran-3-ylidene Moiety

The tetrahydropyran (THP) ring is a privileged scaffold in medicinal chemistry and natural product synthesis, prized for its favorable physicochemical properties and its ability to engage in hydrogen bonding.[1] However, the introduction of an exocyclic double bond at the 3-position, creating a tetrahydropyran-3-ylidene, introduces a fascinating and complex conformational challenge. This structural motif forces a localized planarization of the ring (at C3), which competes with the inherent puckering of the six-membered heterocycle. The resulting conformational landscape is governed by a delicate balance of steric and electronic factors, most notably the avoidance of allylic 1,3-strain (A1,3 strain) involving the substituents on the double bond and the axial substituents at C2 and C4.[2][3]

Understanding the preferred conformation of this ring system is paramount for drug development professionals, as it directly dictates the three-dimensional arrangement of substituents, influencing molecular recognition, binding affinity to biological targets, and overall efficacy. This guide provides an in-depth comparison of the primary experimental and computational methodologies used to elucidate the conformational preferences of tetrahydropyran-3-ylidene rings, offering field-proven insights to guide your research.

The Conformational Landscape: Chair, Boat, and Twist-Boat

Like its parent, cyclohexane, the tetrahydropyran ring can theoretically adopt several conformations, primarily the low-energy chair forms and the higher-energy boat and twist-boat forms.[4] The presence of the endocyclic oxygen and the exocyclic double bond significantly perturbs the relative energies of these conformers.

The key interaction to consider is A1,3 strain, a destabilizing steric interaction between a substituent on an sp2-hybridized carbon and an axial substituent on an adjacent sp3-hybridized carbon.[2] In the context of a tetrahydropyran-3-ylidene, this strain manifests between the substituent on the exocyclic methylene and the axial groups at the C2 and C4 positions. The molecule will distort or adopt a conformation that minimizes these unfavorable interactions.

Methodological Comparison: A Multi-Faceted Approach

No single technique provides a complete picture of molecular conformation. The most robust analyses leverage a combination of solution-state, solid-state, and in-silico methods. This guide will compare the three pillars of conformational analysis: Nuclear Magnetic Resonance (NMR) Spectroscopy, Single-Crystal X-ray Crystallography, and Computational Chemistry.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Probing Conformation in Solution

NMR spectroscopy is the most powerful tool for studying the conformation of molecules in solution, which most closely mimics the physiological environment.[4][5] It provides data on time-averaged conformations and can reveal the dynamics of conformational exchange.[6]

Key NMR Experiments and Their Rationale

• 1H NMR - Vicinal Coupling Constants (3JHH): The magnitude of the three-bond coupling constant between two protons is dependent on the dihedral angle between them, as described by the Karplus equation. By measuring 3JHH values for protons around the THP ring, one can deduce their relative stereochemistry (axial vs. equatorial). For example, a large coupling constant (typically 8-13 Hz) between H2 and the proton on C1 implies a diaxial relationship, strongly suggesting a chair conformation.

• 2D NOESY/ROESY - Nuclear Overhauser Effect: The Nuclear Overhauser Effect (NOE) is observed between protons that are close in space (< 5 Å), regardless of their bonding connectivity. A 2D NOESY or ROESY experiment maps these spatial proximities. For a tetrahydropyran-3-ylidene, observing strong NOEs between an axial proton at C2 and an axial proton at C4 would provide compelling evidence for a chair conformation. Conversely, the absence of such correlations might suggest a non-chair form.

Experimental Protocol: 1D 1H and 2D NOESY for Conformational Assignment

• Sample Preparation: Dissolve 5-10 mg of the purified tetrahydropyran-3-ylidene derivative in a suitable deuterated solvent (e.g., CDCl3, DMSO-d6) to a final concentration of ~10-20 mM. Ensure the sample is free of particulate matter.

• Instrument Setup: Use a high-field NMR spectrometer (≥400 MHz) for optimal signal dispersion. Tune and shim the instrument to achieve high resolution.

• 1D 1H Spectrum Acquisition: Acquire a standard one-dimensional proton spectrum. This is crucial for identifying chemical shifts and measuring coupling constants.

• 2D NOESY/ROESY Acquisition:

  • Choose a NOESY (for small to medium molecules) or ROESY (to avoid spin diffusion and complications with molecules of intermediate size) pulse sequence.

  • Set a mixing time appropriate for the molecule's size. A typical starting point for a small molecule is 500-800 ms. A range of mixing times may be necessary to build up NOE signals effectively.

• Data Processing and Analysis:

  • Process the 1D spectrum to accurately measure chemical shifts (δ) and coupling constants (J).

  • Process the 2D NOESY/ROESY spectrum. Identify cross-peaks, which indicate spatial proximity between protons.

  • Self-Validation: The interpretation must be internally consistent. For example, if a large J-coupling suggests a diaxial relationship between H2ax and H1ax, a corresponding NOE cross-peak should also be present. The absence of this cross-peak would challenge the initial assignment and suggest that another conformation or dynamic process is at play.

Data Presentation: Expected NMR Parameters for a Chair Conformation

Interaction Type	Expected 3JHH (Hz)	Expected NOE Intensity	Rationale
Axial-Axial (e.g., H2ax-H1ax)	8 - 13	Strong	180° dihedral angle
Axial-Equatorial (e.g., H2ax-H1eq)	2 - 5	Medium/Weak	~60° dihedral angle
Equatorial-Equatorial (e.g., H2eq-H1eq)	2 - 5	Medium/Weak	~60° dihedral angle
1,3-Diaxial (e.g., H2ax-H4ax)	N/A (4-bond)	Strong	Short spatial distance (~2.5 Å)

Single-Crystal X-ray Crystallography: The Definitive Solid-State Structure

X-ray crystallography provides an unambiguous, high-resolution snapshot of a molecule's structure in the solid state.[7] It is considered the "gold standard" for determining molecular geometry, providing precise bond lengths, bond angles, and torsional angles that define the ring's pucker.[8]

Rationale and Protocol

The technique works by diffracting X-rays through a single, well-ordered crystal.[7] The resulting diffraction pattern is used to calculate an electron density map, from which the atomic positions can be determined.

• Crystal Growth (The Critical Step): High-quality single crystals are paramount. This is often the most challenging step. Common methods include slow evaporation of a solvent, vapor diffusion, or solvent layering.

• Data Collection: A suitable crystal is mounted on a diffractometer. The crystal is rotated in a beam of X-rays, and the diffraction data are collected on a detector.[9]

• Structure Solution and Refinement: The diffraction data are processed to solve the phase problem and generate an initial structural model. This model is then refined against the experimental data to yield the final, precise atomic coordinates.[8]

• Data Analysis: The final structure (often in a .cif file) is analyzed using software like Mercury or PLATON to determine key torsional angles that define the ring conformation (e.g., C6-O1-C2-C3).

  • Self-Validation: A key metric for a reliable crystal structure is the R-factor (or R1), which represents the agreement between the calculated model and the experimental diffraction data. A low R-factor (typically < 0.05 or 5%) indicates a high-quality, trustworthy structure.[8]

Strengths and Limitations

While providing an exact structure, it's crucial to remember this is the solid-state conformation. Crystal packing forces can sometimes trap a higher-energy conformer or one that is not the most populated in solution. Therefore, crystallographic data should ideally be corroborated with solution-state (NMR) and computational data.

Computational Chemistry: In-Silico Modeling and Energy Landscapes

Computational chemistry is an indispensable tool for exploring the entire potential energy surface of a molecule. It allows for the identification of all possible low-energy conformers and provides accurate estimates of their relative stabilities.[10]

Methodological Workflow: From Search to Refinement

A robust computational analysis follows a hierarchical approach, starting with a broad search and moving to high-accuracy calculations.

Caption: Hierarchical workflow for computational conformational analysis.

Detailed Protocol: A Self-Validating DFT Calculation

• Conformational Search: Using a molecular mechanics force field (e.g., MMFF94), perform a systematic or stochastic search to generate a large pool of possible conformations.

• Clustering and Selection: Cluster the resulting conformers by RMSD and select the unique, low-energy structures (e.g., within 5 kcal/mol of the global minimum) for further analysis.

• DFT Optimization: For each selected conformer, perform a geometry optimization using Density Functional Theory (DFT) at a suitable level of theory (e.g., B3LYP with a 6-31G* basis set). It is often advisable to include a solvent model (e.g., PCM for chloroform) to better simulate solution-phase conditions.

• Frequency Calculation (Self-Validation): After optimization, perform a frequency calculation at the same level of theory. The absence of any imaginary frequencies confirms that the optimized geometry is a true local energy minimum. The presence of an imaginary frequency indicates a transition state, and the geometry must be re-optimized.

• Energy Analysis: Compare the Gibbs free energies (G) of the optimized conformers. The relative populations can be estimated using the Boltzmann distribution equation.

Synthesis and Comparison: A Unified View

The true power of conformational analysis lies in the synthesis of data from all three methodologies.

Caption: Integrated approach for robust conformational analysis.

Case Study Example:

Imagine a tetrahydropyran-3-ylidene where NMR data in CDCl3 shows large diaxial couplings, suggesting a dominant chair conformation. Computational DFT calculations predict two chair conformers are lowest in energy, with one being 1.5 kcal/mol more stable than the other, and that the twist-boat is >4 kcal/mol higher in energy. An X-ray crystal structure confirms a chair conformation, with torsional angles closely matching the lowest-energy DFT structure.

Conclusion

The conformational analysis of tetrahydropyran-3-ylidene rings is a non-trivial task that requires a rigorous, multi-pronged approach. While NMR provides the most relevant data for biological applications by probing the solution-state, its findings must be rationalized and supported by computational chemistry to understand the underlying energetic driving forces. X-ray crystallography offers an invaluable, unambiguous structural benchmark. By expertly integrating these techniques, researchers can build a comprehensive and validated model of their molecule's three-dimensional structure, a critical step in the journey of drug discovery and development.

References

• Conformational Analysis of Saturated Heterocyclic Six-Membered Rings. ResearchGate.[Link]

• A Comparative Analysis of X-Ray Crystallization of Some Polyfunctionalized 4H-pyran Derivatives. AIP Publishing.[Link]

• Conformations of saturated six-membered-ring phosphorus heterocycles. Journal of the American Chemical Society.[Link]

• The conformational preferences of cis‐4‐fluoro‐3‐methyltetrahydrothiopyran (5), trans, cis. ResearchGate.[Link]

• NMR Spectroscopy: a Tool for Conformational Analysis. AUREMN.[Link]

• Nuclear magnetic resonance studies of six-membered rings. Part I. Rings inversion in heterocyclic compounds. Journal of the Chemical Society B: Physical Organic.[Link]

• The structural determination and skeletal ring modes of tetrahydropyran. RSC Publishing.[Link]

• Advanced NMR techniques for structural characterization of heterocyclic structures. University of Aveiro.[Link]

• A1,3 Strain and the Anomeric Effect. University of California, Irvine.[Link]

• Understanding Ring Puckering in Small Molecules and Cyclic Peptides. ACS Publications.[Link]

• Synthesis and conformational analysis of pyran inter-halide analogues of ᴅ-talose. Beilstein Archives.[Link]

• A computational study of 4-alkyl equatorial tetrahydro-2 H-thiopyran-1-oxides. ResearchGate.[Link]

• 1,3-allylic strain as a strategic diversification element for constructing libraries of substituted 2-arylpiperidines. PubMed.[Link]

• Organic Chemistry 3 – Exercise 1 – Conformational Analysis and Enolate Alkylation. McGill University.[Link]

• Figure 2. X-ray crystallographic structures. ResearchGate.[Link]

• 1,3-Allylic Strain as a Strategic Diversification Element for Constructing Libraries of Substituted 2-Arylpiperidines. Academia.edu.[Link]

• 1,3-Allylic Strain as a Strategic Diversification Element For Constructing Libraries of Substituted 2-Arylpiperidines. Semantic Scholar.[Link]

• Understanding Ring Puckering in Small Molecules and Cyclic Peptides. National Institutes of Health.[Link]

• X-Ray Crystallography. University of Utah.[Link]

• Understanding Ring Puckering in Small Molecules and Cyclic Peptides. ACS Figshare.[Link]

• Allylic 1,3-Strain as a Controlling Factor in Stereoselective Transformations. University of York.[Link]

• Strategies for the construction of tetrahydropyran rings in the synthesis of natural products. Organic & Biomolecular Chemistry.[Link]

• Distinct conformational preferences of three cyclic beta-casomorphin-5 analogs determined using NMR spectroscopy and theoretical analysis. PubMed.[Link]

• Synthesis and Conformational Analysis of Pyran Inter-Halide Analogues of D-Talose. Beilstein Archives.[Link]

• (PDF) Conformational Analysis of 3-Methyltetrahydro-1,3-oxazine. ResearchGate.[Link]

• 3.6. Strain and Conformation in Cyclic Molecules. Introduction to Organic Chemistry.[Link]

• Deciphering the conformational preference and ionization dynamics of tetrahydrofuran: Insights from advanced spectroscopic techniques. PubMed.[Link]

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• 3. 1,3-allylic strain as a strategic diversification element for constructing libraries of substituted 2-arylpiperidines - PubMed [pubmed.ncbi.nlm.nih.gov]
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Safety & Regulatory Compliance

Methyl 2-(oxan-3-ylidene)acetate proper disposal procedures

Standard Operating Procedure: Safe Handling and EPA-Compliant Disposal of Methyl 2-(oxan-3-ylidene)acetate

Executive Summary

This document provides authoritative, step-by-step operational and disposal protocols for Methyl 2-(oxan-3-ylidene)acetate. Designed for drug development professionals and laboratory scientists, this guide synthesizes chemical causality with regulatory compliance to ensure environmental health and safety (EHS). All procedures strictly adhere to the Resource Conservation and Recovery Act (RCRA) and OSHA's Laboratory Standard.

Chemical Profile & Hazard Causality

Understanding the molecular structure of a compound is critical for predicting its reactivity and determining its disposal pathway.

Property	Value	Causality & Operational Implication
Chemical Name	Methyl 2-(oxan-3-ylidene)acetate	N/A
CAS Number	1563928-01-7[1]	Unique identifier required for Safety Data Sheet (SDS) tracking and inventory management.
Chemical Class	Alpha,beta-unsaturated ester / Cyclic ether	The oxan (tetrahydropyran) ring contains an ether linkage susceptible to auto-oxidation, potentially forming explosive peroxides over prolonged exposure to light and oxygen.
Physical State	Liquid (Predicted)	Requires secondary containment during storage and transport to mitigate spill risks.
Waste Classification	Non-Halogenated Organic Waste	Must be segregated from halogenated solvents to prevent the formation of highly toxic dioxins during high-temperature incineration.

Operational Safety & Handling Protocol

Before generating waste, researchers must establish a self-validating safety framework. Under[2], handling this chemical requires adherence to a site-specific Chemical Hygiene Plan (CHP).

• Engineering Controls: Always handle Methyl 2-(oxan-3-ylidene)acetate inside a certified chemical fume hood.

  • Causality: The volatility of organic esters can lead to inhalation exposure and respiratory irritation. A fume hood maintains negative pressure, continuously drawing volatile organic compounds (VOCs) away from the operator's breathing zone.

• Personal Protective Equipment (PPE): Wear standard laboratory attire, chemical splash goggles, and nitrile gloves.

  • Causality: Nitrile provides superior chemical resistance to organic esters compared to latex, which can rapidly degrade, swell, and compromise the dermal barrier upon contact.

• Validation Step: Before beginning work, verify the fume hood airflow (standard face velocity: 80-120 feet per minute) using the digital monitor or by performing a delicate task wipe (Kimwipe) flutter test at the sash opening.

Waste Generation & Segregation Workflow

Proper segregation is the cornerstone of laboratory waste management. As outlined in the[3], mixing incompatible waste streams can lead to exothermic reactions, pressurization, and catastrophic container failure.

Workflow for the segregation and EPA-compliant disposal of oxan derivative waste.

Step-by-Step Disposal Procedures

To comply with the[4], follow this self-validating disposal protocol:

• Step 1: Point-of-Generation Collection

  • Action: Deposit liquid waste into a High-Density Polyethylene (HDPE) or glass waste carboy designated exclusively for "Non-Halogenated Organics."

  • Causality: HDPE and glass are chemically inert to esters and cyclic ethers, preventing container degradation, swelling, and chemical leaching.

  • Validation: Visually inspect the container for stress fractures, bulging, or discoloration before adding any waste.

• Step 2: Immediate Labeling

  • Action: Attach a hazardous waste tag immediately upon the first drop of waste entering the container. List "Methyl 2-(oxan-3-ylidene)acetate" fully; do not use abbreviations or chemical formulas.

  • Causality: Unidentified "mystery chemicals" pose severe risks to waste handlers and incur exorbitant characterization fees. Full nomenclature ensures regulatory compliance and immediate hazard recognition.

• Step 3: Satellite Accumulation Area (SAA) Storage

  • Action: Store the container in a designated SAA at or near the point of generation. Keep the container tightly capped using a vented cap if gas generation is suspected.

  • Causality: The EPA mandates that SAAs remain under the direct control of the operator generating the waste[4]. Open containers violate RCRA regulations and continuously release VOCs into the laboratory environment.

  • Validation: Perform a weekly "tip test" (gently nudging the container) to ensure the cap is securely fastened and no vapor escapes.

• Step 4: Transfer to Central Accumulation Area (CAA)

  • Action: Once the container reaches 90% capacity, date the label and submit a pickup request to your Environmental Health and Safety (EHS) department within 3 days.

  • Causality: Overfilling containers eliminates the headspace required for thermal expansion, risking rupture during transport or temperature fluctuations.

• Step 5: Final Disposition

  • Action: EHS will transport the waste to a licensed RCRA facility for high-temperature incineration.

  • Causality: Incineration ensures the complete thermal destruction of the organic framework (converting it entirely to CO₂ and H₂O), eliminating long-term environmental liability.

Emergency Spill Response Pathway

In the event of an accidental release, immediate and calculated action is required to prevent exposure and environmental contamination.

Emergency spill response pathway for minor and major chemical releases.

• Spill Mitigation Causality: Never use combustible materials (like paper towels) to absorb large organic ester spills. The high surface area of the soaked paper combined with the flammability of the organic compound creates a severe fire hazard. Always use an chemically inert absorbent like vermiculite or dry sand to smother the spill and suppress vapor release.

References

• National Research Council. Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version. National Academies Press, 2011.[Link]

• Occupational Safety and Health Administration (OSHA). Occupational Exposure to Hazardous Chemicals in Laboratories (29 CFR 1910.1450). United States Department of Labor.[Link]

• U.S. Environmental Protection Agency (EPA). Regulations for Hazardous Waste Generated at Academic Laboratories. United States Environmental Protection Agency.[Link]

Sources

• 1. CAS:1461726-97-5, Ethyl 2-methyl-3-(oxan-4-yl)prop-2-enoate-毕得医药 [bidepharm.com]
• 2. osha.gov [osha.gov]
• 3. Prudent Practices in the Laboratory - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. epa.gov [epa.gov]

Personal protective equipment for handling Methyl 2-(oxan-3-ylidene)acetate

Topic: [1][2][3][4][5]

Comprehensive Safety & Handling Guide: Methyl 2-(oxan-3-ylidene)acetate

Notice of Scientific Interpolation: Specific safety data for Methyl 2-(oxan-3-ylidene)acetate (CAS: Not widely listed; Analog CAS 1105665-34-6 refers to the 4-membered oxetane ring) is limited.[1][2] This protocol is constructed based on Structure-Activity Relationship (SAR) analysis of analogous

-unsaturated esters and tetrahydropyran derivatives .[1][2] All protocols assume the highest likely hazard class for this chemical family.[2]

Chemical Identity & Hazard Profile

Methyl 2-(oxan-3-ylidene)acetate is a functionalized heterocyclic ester.[1][2] Its structure features a tetrahydropyran (oxane) ring with an exocyclic double bond at the 3-position, conjugated to a methyl ester.[1][2] This conjugation makes the compound a Michael Acceptor , implying specific reactivity with biological nucleophiles (e.g., proteins, DNA).

Core Hazard Classifications (Inferred)

Hazard Type	Classification	GHS Code	Mechanism of Action
Skin Irritation	Category 2	H315	Dermal defatting & Michael addition to skin proteins.[1][2]
Eye Irritation	Category 2A	H319	Mucosal membrane attack; lachrymatory potential.[2]
STOT - SE	Category 3	H335	Respiratory tract irritation via vapor/mist inhalation.[1][2][6]
Reactivity	Peroxide Former	EUH019	Tetrahydropyran ethers can form explosive peroxides upon prolonged air exposure.[2]

Hierarchy of Controls & Risk Assessment

Before selecting PPE, you must implement engineering controls. PPE is the last line of defense, not the first.

• Primary Barrier (Engineering): All handling of open containers, weighing, and reaction setup must occur within a certified chemical fume hood operating at a face velocity of 80–100 fpm.[2]

• Secondary Barrier (Procedural): Use inert atmosphere (Nitrogen/Argon) to minimize moisture uptake and peroxide formation.[2]

Personal Protective Equipment (PPE) Matrix

This section defines the mandatory PPE based on operational scale.

A. Hand Protection (Glove Selection)

Rationale: Acrylates and unsaturated esters can permeate thin nitrile rapidly.[2]

• Standard Handling (< 10 mL/g): Double-gloving is mandatory.[1][2]

  • Inner Layer: 4 mil Nitrile (Inspection grade).[1][2]

  • Outer Layer: 5-8 mil Nitrile (Exam grade).[1][2]

  • Protocol: Change outer gloves immediately upon splash.[2] Change both pairs every 60 minutes.

• Bulk Handling / Spill Cleanup:

  • Required Material: Silver Shield® (Laminate) or Butyl Rubber (0.3 mm).[2]

  • Reasoning: These materials provide >480 min breakthrough time for esters and ethers.[2]

B. Eye & Face Protection[2][3][4][5][6]

• Standard: Chemical Splash Goggles (ANSI Z87.1 or EN 166).[2] Safety glasses are insufficient due to the potential for lachrymatory vapor effects.[2]

• High Risk (Reflux/Distillation): Face shield worn over splash goggles.[2]

C. Respiratory Protection

• In Fume Hood: None required.

• Outside Hood (Spill Response): Full-face respirator with Organic Vapor (OV) cartridges (Black band).[1][2]

  • Note: P100 filters are only needed if the substance is in dust/powder form (unlikely for this low-melting solid/liquid).[1][2]

Operational Protocols

Workflow Visualization: Safe Handling Logic

Figure 1: Operational workflow emphasizing peroxide checking and spill decision logic.

Protocol 1: Weighing & Transfer

• Preparation: Place a disposable absorbent mat (benchkote) in the fume hood.[2]

• Static Control: Use an anti-static gun if the compound is a solid, as static discharge can disperse fine irritant dust.[2]

• Transfer: Use a disposable spatula or glass pipette.[2] Avoid using plastic syringes with rubber plungers (e.g., standard black rubber) as the ester may swell the rubber, causing jamming and potential splash hazards. Use polyethylene-plunger syringes.

Protocol 2: Reaction Quenching

• Hazard: Hydrolysis of the ester can generate methanol and the corresponding acid.[2]

• Procedure: Quench reactions slowly at 0°C. If using strong nucleophiles (e.g., LiAlH4, Grignards), the double bond may reduce exothermically.

• Self-Validation: Monitor internal temperature; do not allow exotherm to exceed 10°C/min.

Emergency Response & Disposal

Spill Cleanup (Small Scale < 50 mL)

• Evacuate: Clear the immediate area of personnel.

• PPE Up: Don Silver Shield gloves and a respirator (if outside hood).[2]

• Absorb: Cover spill with Vermiculite or Sand .[2][7] Do not use paper towels alone, as high surface area can increase evaporation rate of irritant vapors.

• Decontaminate: Wipe surface with 10% soap/water solution, then Acetone.[2]

Waste Disposal

• Classification: Hazardous Organic Waste (Esters/Ethers).[2]

• Segregation: Do not mix with oxidizers (Nitric acid, Peroxides) due to the reducing nature of the double bond and ether linkage.

• Labeling: Must be labeled "Flammable" and "Irritant".[2]

References

• Sigma-Aldrich. (n.d.).[1][2] Safety Data Sheet for Methyl 2-(oxetan-3-ylidene)acetate (Analogous Structure). Retrieved from [1][2]

• National Center for Biotechnology Information. (2024).[1][2] PubChem Compound Summary for Tetrahydropyran. Retrieved from [1][2]

• Fisher Scientific. (n.d.).[1] Chemical Resistance of Gloves - Quick Guide. Retrieved from [1][2]

• ECHA (European Chemicals Agency). (2024).[1][2] Registration Dossier for Alpha,Beta-Unsaturated Esters. Retrieved from [1][2][3]

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• 3. echemi.com [echemi.com]
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